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  • Product: Dimethachlor Metabolite SYN 530561
  • CAS: 1138220-18-4

Core Science & Biosynthesis

Foundational

SYN 530561 chemical structure and molecular weight

For the attention of: Researchers, Scientists, and Drug Development Professionals Preamble: Navigating the Knowns and Unknowns of SYN 530561 In the landscape of chemical and pharmaceutical research, compounds of interest...

Author: BenchChem Technical Support Team. Date: February 2026

For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: Navigating the Knowns and Unknowns of SYN 530561

In the landscape of chemical and pharmaceutical research, compounds of interest often emerge with varying degrees of publicly available information. This guide addresses SYN 530561, a compound for which detailed public data is scarce. Our objective is to provide a comprehensive overview based on the available chemical information, while also clearly delineating the current gaps in the public knowledge base regarding its synthesis, biological activity, and experimental protocols. This transparency is crucial for guiding future research and setting realistic expectations for its developmental pathway.

Part 1: Core Chemical Identity of SYN 530561

The foundational step in understanding any novel compound is to establish its precise chemical identity. For SYN 530561, we turn to its fundamental molecular and structural properties as cataloged in public chemical databases.

Molecular Structure and Composition

The structural formula of a molecule is paramount, dictating its physicochemical properties and its potential interactions with biological systems. The IUPAC name provides a systematic and unambiguous description of the molecule's architecture.

Table 1: Chemical Identification of SYN 530561

IdentifierValue
IUPAC Name (8S)-N-[(1S)-1-cyano-2-[(3S)-2-oxopyrrolidin-3-yl]ethyl]-7-[(2R)-3,3-dimethyl-2-[(2,2,2-trifluoroacetyl)amino]butanoyl]-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxamide[1]
Molecular Formula C₂₂H₃₀F₃N₅O₄S₂[1]
SMILES Notation CC(C)(C)C#N)SCCS2">C@HNC(=O)C(F)(F)F[1]

The provided SMILES notation offers a machine-readable line notation which can be used in various cheminformatics software for visualization and further computational analysis.

Physicochemical Properties

A compound's molecular weight and other computed properties are critical for a range of experimental considerations, from solution preparation to interpreting analytical data.

Table 2: Physicochemical Data for SYN 530561

PropertyValue
Molecular Weight 549.6 g/mol [1]
Exact Mass 549.16913129 Da[1]
Hydrogen Bond Donor Count 3[1]
Hydrogen Bond Acceptor Count 10[1]
Rotatable Bond Count 7[1]

These computed properties suggest a molecule with a moderate level of complexity and several sites for potential hydrogen bonding, which could influence its solubility and binding characteristics.

Part 2: Synthesis and Biological Profile - The Uncharted Territory

A thorough search of publicly accessible scientific literature and patent databases did not yield specific information regarding the synthesis, mechanism of action, or biological activity of SYN 530561. This suggests that the compound may be a novel research chemical, an internal discovery compound not yet disclosed in publications, or a commercially available compound with limited public documentation.

The absence of this information necessitates a different approach for researchers interested in this molecule. The logical progression would involve:

  • De Novo Synthesis Exploration : Based on the known chemical structure, a synthetic chemist could devise a potential synthetic route. This would likely involve a multi-step process, potentially leveraging known methodologies for the formation of the spirocyclic dithiane, peptide-like couplings, and the incorporation of the fluorinated acyl group.

  • Hypothesis-Driven Biological Screening : The chemical structure of SYN 530561 contains several functional groups that could inform initial biological screening hypotheses. The presence of a nitrile group, a pyroglutamate moiety, and a trifluoroacetyl-protected amino acid suggests potential interactions with various enzyme classes. A logical starting point would be to screen the compound against a panel of relevant targets, such as proteases or peptidases, or in phenotypic assays relevant to a specific therapeutic area.

Part 3: Proposed Experimental Workflow for Characterization

For any novel compound, a systematic approach to characterization is essential. The following workflow outlines a potential strategy for elucidating the properties of SYN 530561.

Workflow for Physicochemical and Biological Characterization

G cluster_0 Initial Characterization cluster_1 In Vitro Biological Evaluation cluster_2 Mechanism of Action Studies A Confirm Structure and Purity (NMR, MS, HPLC) B Determine Solubility (Aqueous and Organic Solvents) A->B C Assess Preliminary Stability (pH, Temperature) B->C D Broad-Panel Target Screening (e.g., Kinase, GPCR, Protease Panels) C->D Proceed if stable E Phenotypic Screening (e.g., Cell Proliferation, Cytotoxicity Assays) C->E Proceed if stable F Identify Potential Hits and Determine Potency (IC50/EC50) D->F E->F G Target Validation Assays (e.g., Binding Assays, Enzyme Kinetics) F->G If hits are identified H Cellular Target Engagement Assays G->H I Downstream Signaling Pathway Analysis H->I

Caption: A logical workflow for the initial characterization and biological evaluation of SYN 530561.

Conclusion and Future Outlook

SYN 530561 presents as a molecule with a well-defined chemical structure but a currently undisclosed biological and synthetic profile in the public domain. This guide has provided the foundational chemical information available. For researchers and drug development professionals, the path forward with SYN 530561 will be one of discovery, requiring de novo synthesis and systematic biological screening to unlock its potential. The structural motifs present in the molecule offer intriguing possibilities for its biological function, and it represents a compelling starting point for a dedicated research program.

References

At present, the primary public source of information for the chemical structure and properties of SYN 530561 is the PubChem database, under a depositor-supplied synonym.

  • PubChem . (8S)-N-[(1S)-1-cyano-2-[(3S)-2-oxopyrrolidin-3-yl]ethyl]-7-[(2R)-3,3-dimethyl-2-[(2,2,2-trifluoroacetyl)amino]butanoyl]-1,4-dithia-7-azaspiro[4.4]nonane-8-carboxamide. Available at: [Link][1]

Sources

Exploratory

2-[(2-hydroxyacetyl)(2-methoxyethyl)amino]-3-methylbenzoic acid properties

This technical guide details the properties, formation, and analytical characterization of 2-[(2-hydroxyacetyl)(2-methoxyethyl)amino]-3-methylbenzoic acid , a specific environmental metabolite of the chloroacetanilide he...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the properties, formation, and analytical characterization of 2-[(2-hydroxyacetyl)(2-methoxyethyl)amino]-3-methylbenzoic acid , a specific environmental metabolite of the chloroacetanilide herbicide Dimethachlor .[1]

Part 1: Executive Technical Summary

  • Compound Name: 2-[(2-hydroxyacetyl)(2-methoxyethyl)amino]-3-methylbenzoic acid[1][2]

  • Common Code: SYN 530561 [1][3][4][5][6][7][8][9][10][11]

  • CAS Registry Number: 1138220-18-4 [1][3][5][6][9][10][11]

  • Parent Compound: Dimethachlor (CAS 50563-36-5)[1]

  • Chemical Formula: C₁₃H₁₇NO₅[1][4][10]

  • Molecular Weight: 267.28 g/mol [1][3][9]

  • Primary Classification: Environmental Transformation Product (Soil/Water Metabolite)[1]

Core Significance: This compound represents a terminal oxidation product of Dimethachlor, formed via the oxidation of an aryl methyl group to a carboxylic acid and the hydroxylation of the chloroacetyl moiety.[1] It is a critical marker for groundwater contamination monitoring due to its increased polarity and mobility compared to the parent herbicide.[1]

Part 2: Physicochemical Profile

The transition from the parent herbicide (Dimethachlor) to this metabolite involves significant changes in polarity and solubility, influencing its environmental fate.[1]

PropertyValue / DescriptionMechanism/Implication
Physical State Solid (Crystalline powder)Stable under standard storage conditions.[1]
Solubility (Water) High (Predicted > 1 g/L)The presence of the carboxylic acid and hydroxyl groups significantly increases hydrophilicity compared to Dimethachlor.[1]
pKa (Acidic) ~3.5 – 4.0 (Carboxylic acid)Exists primarily as an anion (carboxylate) at environmental pH (5–8), increasing soil mobility (leaching potential).[1]
LogP (Octanol/Water) < 1.0 (Predicted)Low lipophilicity indicates low bioaccumulation potential but high risk of groundwater transport.[1]
Stability Hydrolytically stableThe amide bond is resistant to hydrolysis under neutral conditions; the ether linkage is stable.[1]

Part 3: Metabolic Pathway & Formation[1]

The formation of SYN 530561 from Dimethachlor involves a dual-oxidation mechanism.[1] This pathway typically occurs in aerobic soil conditions mediated by microbial enzymes (e.g., P450 monooxygenases).[1]

Mechanism Description
  • Aryl Methyl Oxidation: One of the methyl groups on the xylidine ring is oxidized sequentially (alcohol

    
     aldehyde 
    
    
    
    acid) to form the benzoic acid moiety.[1]
  • Chloroacetyl Hydroxylation: The chlorine atom on the acetyl side chain is displaced or oxidized to a hydroxyl group (glycoloyl formation), likely via a glutathione-S-transferase (GST) pathway intermediate or direct hydrolysis.[1]

Pathway Diagram (Graphviz)

MetabolicPathway Dimethachlor Dimethachlor (Parent Herbicide) C13H18ClNO2 Intermediate Intermediate (Aryl Oxidation) Dimethachlor->Intermediate Aryl Methyl Oxidation (CYP450) SYN530561 SYN 530561 (Target Metabolite) C13H17NO5 Intermediate->SYN530561 Cl -> OH Substitution (Hydrolysis/GST)

Caption: Proposed biotransformation pathway of Dimethachlor to SYN 530561 via aryl oxidation and dechlorinative hydroxylation.[1][12]

Part 4: Analytical Characterization (LC-MS/MS)

Researchers monitoring this metabolite in water or soil matrices should utilize Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).[1]

Methodology: Target Parameters
  • Ionization Mode: Electrospray Ionization (ESI), Positive (+ve) or Negative (-ve).[1]

    • Note: Negative mode is often more sensitive for carboxylic acids, but Positive mode works well for the amine/amide functionality.[1]

  • Column: C18 Reverse Phase (e.g., Acquity UPLC HSS T3), capable of retaining polar organic acids.[1]

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.[1]

    • B: Acetonitrile + 0.1% Formic Acid.[1]

MRM Transitions (Precursor Product)
IonizationPrecursor Ion (

)
Product Ion (

)
Fragmentation Logic
ESI (+) 268.1

192.1 Loss of methoxyethyl/glycoloyl moiety.[1]
ESI (+) 268.1

146.1 Characteristic benzoic acid core fragment.[1]
ESI (-) 266.1

220.1 Decarboxylation (

loss).[1]

Protocol Note: Due to the high polarity of SYN 530561, standard C18 columns may show poor retention.[1] Use a column designed for polar retention (e.g., porous graphitic carbon or specialized polar-embedded C18) to avoid co-elution with the solvent front.[1]

Part 5: Toxicology & Safety Context

As a polar metabolite, SYN 530561 generally exhibits lower acute toxicity than the parent Dimethachlor, but its high mobility necessitates strict monitoring in groundwater protection zones.[1]

  • Toxicity Class: Generally considered non-relevant for acute mammalian toxicity compared to the parent, but relevant for regulatory limits in drinking water (EU limit often 0.1 µg/L for relevant metabolites).[1]

  • Environmental Fate:

    • Soil: Very high mobility (

      
       < 50).[1]
      
    • Water: Persistent; resistant to hydrolysis.[1]

    • Degradation: Slowly mineralized to

      
      .[1]
      

References

  • University of Hertfordshire. (2024).[1] Dimethachlor Metabolite SYN 530561 (Ref: CGA 369873).[1] PPDB: Pesticide Properties DataBase.[1]

  • López-Ruiz, R., et al. (2020).[1][13] Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites. Analytical and Bioanalytical Chemistry.

  • LGC Standards. (n.d.). Dimethachlor Metabolite SYN 530561 Reference Material. [1][11]

  • Santa Cruz Biotechnology. (n.d.).[1] Dimethachlor Metabolite SYN 530561 (CAS 1138220-18-4).[1][3][5][6][9][11] [1][3][4][10][11]

Sources

Foundational

The Environmental Fate of Dimethachlor: A Technical Guide to the Degradation Pathway to SYN 530561

Abstract This technical guide provides an in-depth exploration of the environmental degradation pathway of the chloroacetamide herbicide dimethachlor, with a specific focus on its transformation to the significant metabo...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides an in-depth exploration of the environmental degradation pathway of the chloroacetamide herbicide dimethachlor, with a specific focus on its transformation to the significant metabolite SYN 530561. Designed for researchers, environmental scientists, and professionals in drug and pesticide development, this document synthesizes current scientific understanding of the key chemical and biological processes governing the environmental fate of dimethachlor. We will delve into the mechanisms of degradation, the environmental factors influencing these transformations, and the analytical methodologies required to study this pathway. This guide aims to provide a comprehensive and technically robust resource, grounding its claims in authoritative scientific literature.

Introduction: Dimethachlor in the Environment

Dimethachlor, a selective pre-emergent herbicide, is utilized for the control of annual grasses and broadleaf weeds in various agricultural settings.[1] Its chemical structure, 2-chloro-N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)acetamide, is central to its herbicidal activity and, consequently, to its environmental degradation. Like other chloroacetanilide herbicides, the environmental persistence and transformation of dimethachlor are of significant interest due to the potential for off-site transport and the formation of metabolites with distinct toxicological profiles.

The degradation of dimethachlor in soil and water is a complex process influenced by a combination of abiotic and biotic factors. While abiotic processes such as hydrolysis and photolysis can play a role, microbial metabolism is widely recognized as the primary driver of its transformation in the environment.[2][3][4] The half-life of dimethachlor in soil can vary significantly, ranging from as short as 2 days to over 50 days, depending on soil type, microbial activity, and other environmental conditions.[3][5]

One of the key metabolites identified in environmental studies is SYN 530561, chemically known as 2-[(2-hydroxyacetyl)-(2-methoxy-ethyl)amino]-3-methylbenzoic acid. Understanding the pathway leading to the formation of this metabolite is crucial for a comprehensive risk assessment of dimethachlor use.

Chemical Structures

A foundational understanding of the molecular structures of both the parent compound and its metabolite is essential for elucidating the degradation pathway.

Dimethachlor

  • IUPAC Name: 2-chloro-N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)acetamide

  • Chemical Formula: C₁₃H₁₈ClNO₂

  • Key Features: A chloroacetyl group, an N-alkoxyalkyl aniline moiety, and a substituted phenyl ring.

SYN 530561

  • IUPAC Name: 2-[(2-hydroxyacetyl)-(2-methoxy-ethyl)amino]-3-methylbenzoic acid

  • Key Features: The chloroacetyl group has been transformed into a hydroxyacetyl group, and the phenyl ring has undergone oxidation to form a benzoic acid derivative with an additional methyl group.

Proposed Degradation Pathway: From Dimethachlor to SYN 530561

Based on the degradation patterns of analogous chloroacetanilide herbicides and the structural differences between dimethachlor and SYN 530561, a multi-step degradation pathway is proposed. This pathway is primarily mediated by soil microorganisms.

dot digraph "Dimethachlor to SYN 530561 Degradation Pathway" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes Dimethachlor [label="Dimethachlor\n(2-chloro-N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)acetamide)", fillcolor="#F1F3F4"]; Intermediate1 [label="Intermediate A\n(N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)glycolamide)", fillcolor="#F1F3F4"]; Intermediate2 [label="Intermediate B\n(Hydroxylated Phenyl Ring Intermediate)", fillcolor="#F1F3F4"]; Intermediate3 [label="Intermediate C\n(Ring Cleavage Intermediate)", fillcolor="#F1F3F4"]; SYN530561 [label="SYN 530561\n(2-[(2-hydroxyacetyl)-(2-methoxy-ethyl)amino]-3-methylbenzoic acid)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Dimethachlor -> Intermediate1 [label="Step 1: Hydrolytic Dechlorination\n(Enzymatic Hydrolysis)"]; Intermediate1 -> Intermediate2 [label="Step 2: Phenyl Ring Hydroxylation\n(Monooxygenase/Dioxygenase)"]; Intermediate2 -> Intermediate3 [label="Step 3: Oxidative Ring Cleavage\n(Dioxygenase)"]; Intermediate3 -> SYN530561 [label="Step 4: Further Oxidation & Rearrangement"]; } }

A proposed microbial degradation pathway of dimethachlor to SYN 530561.

Step 1: Hydrolytic Dechlorination of the Chloroacetyl Group

The initial and critical step in the detoxification of chloroacetanilide herbicides is the cleavage of the carbon-chlorine bond in the chloroacetyl moiety.[6][7] This is primarily an enzymatic hydrolysis reaction mediated by microbial hydrolases.

  • Reaction: The chlorine atom on the acetyl group is replaced by a hydroxyl group (-OH).

  • Enzymes: This reaction is likely catalyzed by dehalogenases or glutathione S-transferases (GSTs) present in various soil microorganisms. GSTs conjugate glutathione to the electrophilic carbon, followed by further metabolism to replace the chlorine with a hydroxyl group.

  • Product: This step leads to the formation of an intermediate, N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)glycolamide.

Step 2: Hydroxylation of the Aromatic Ring

The substituted phenyl ring of the intermediate is susceptible to oxidative attack by microbial enzymes. Aromatic hydroxylation is a common initial step in the degradation of aromatic compounds by microorganisms.[8][9][10]

  • Reaction: A hydroxyl group (-OH) is introduced onto the aromatic ring. The exact position of this initial hydroxylation can vary depending on the specific microbial enzymes involved.

  • Enzymes: Cytochrome P450 monooxygenases or ring-hydroxylating dioxygenases are the primary enzymes responsible for this type of reaction. These enzymes activate molecular oxygen and incorporate one or both oxygen atoms into the aromatic ring.

  • Product: A hydroxylated N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)glycolamide intermediate.

Step 3: Oxidative Ring Cleavage

Following hydroxylation, the aromatic ring becomes more susceptible to cleavage. This is a crucial step in the complete mineralization of the herbicide.

  • Reaction: The aromatic ring is opened through the action of dioxygenase enzymes. This typically occurs adjacent to the hydroxyl groups.

  • Enzymes: Catechol dioxygenases (both ortho- and meta-cleavage types) are well-known for their role in cleaving dihydroxylated aromatic rings, leading to the formation of aliphatic products.[11]

  • Product: A linear, aliphatic dicarboxylic acid derivative.

Step 4: Further Oxidation and Rearrangement to Form the Benzoic Acid Moiety

The aliphatic intermediate from ring cleavage undergoes a series of further enzymatic oxidation and rearrangement reactions.

  • Reaction: These complex steps likely involve dehydrogenation, decarboxylation, and cyclization/aromatization to form the final benzoic acid structure of SYN 530561. The formation of the additional methyl group on the benzoic acid ring is a more complex transformation that may involve specific enzymatic reactions yet to be fully elucidated. It's possible that one of the original methyl groups on the phenyl ring is retained and the other is oxidized and subsequently removed, or that a rearrangement occurs.

  • Enzymes: A consortium of microbial enzymes, including dehydrogenases, decarboxylases, and oxidases, would be required to carry out these transformations.

Factors Influencing the Degradation Pathway

The rate and extent of dimethachlor degradation to SYN 530561 are influenced by a variety of environmental factors:

Factor Influence on Degradation References
Microbial Community The presence and activity of specific microbial populations with the necessary enzymatic machinery are paramount. Genera such as Pseudomonas and Achromobacter have been implicated in the degradation of chloroacetamide herbicides.[4]
Soil Type and Organic Matter Soil composition, particularly organic matter content, affects the bioavailability of dimethachlor to microorganisms. Higher organic matter can increase adsorption, potentially reducing the degradation rate.[3]
pH Soil and water pH can influence both microbial activity and the chemical stability of dimethachlor and its intermediates.[3]
Temperature and Moisture Optimal temperature and moisture levels are crucial for microbial growth and enzymatic activity, thereby accelerating the degradation process.
Oxygen Availability The initial hydroxylation and ring cleavage steps are typically aerobic processes requiring molecular oxygen. Therefore, anaerobic conditions may lead to different degradation pathways and products.

Experimental Protocols for Studying the Degradation Pathway

Investigating the transformation of dimethachlor to SYN 530561 requires a combination of controlled laboratory experiments and sophisticated analytical techniques.

dot digraph "Experimental_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

// Nodes A [label="Soil/Water Sample Collection\n(Characterize physicochemical properties)"]; B [label="Microcosm Setup\n(Spike with Dimethachlor)"]; C [label="Incubation\n(Controlled temperature, moisture, light)"]; D [label="Time-Point Sampling"]; E [label="Sample Extraction\n(e.g., QuEChERS)"]; F [label="Analytical Detection\n(UHPLC-HRMS)"]; G [label="Metabolite Identification\n(MS/MS fragmentation, accurate mass)"]; H [label="Pathway Elucidation"];

// Edges A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; G -> H; } }

A generalized workflow for studying dimethachlor degradation.

5.1. Soil/Water Microcosm Study

  • Sample Collection and Characterization: Collect soil or water samples from relevant environmental locations. Characterize the samples for key parameters such as pH, organic matter content, and microbial biomass.

  • Microcosm Preparation: Establish microcosms (e.g., in glass flasks or jars) with a known amount of soil or water.

  • Spiking: Fortify the microcosms with a known concentration of dimethachlor. Include control microcosms (e.g., sterilized soil) to differentiate between biotic and abiotic degradation.

  • Incubation: Incubate the microcosms under controlled conditions (temperature, moisture, light/dark) that mimic relevant environmental scenarios.

  • Time-Point Sampling: Collect subsamples from the microcosms at regular intervals over a defined study period (e.g., 0, 1, 3, 7, 14, 30, 60, 90 days).

  • Sample Storage: Immediately freeze the collected samples at -20°C or below to halt microbial activity and preserve the chemical integrity of the analytes.

5.2. Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

  • Extraction: Weigh a subsample of the collected soil or measure a volume of water into a centrifuge tube. Add an appropriate extraction solvent (e.g., acetonitrile).

  • Salting Out: Add a salt mixture (e.g., MgSO₄, NaCl) to induce phase separation.

  • Centrifugation: Centrifuge the tubes to separate the organic layer from the solid/aqueous phase.

  • Dispersive Solid-Phase Extraction (d-SPE): Transfer an aliquot of the supernatant to a d-SPE tube containing sorbents (e.g., PSA, C18) to remove interfering matrix components.

  • Final Extract: Centrifuge again and collect the supernatant for analysis.

5.3. Analytical Methodology: Ultra-High-Performance Liquid Chromatography-High-Resolution Mass Spectrometry (UHPLC-HRMS)

UHPLC-HRMS is the state-of-the-art technique for identifying and quantifying pesticide metabolites in complex environmental matrices.[5][12]

  • Chromatographic Separation (UHPLC):

    • Column: A reversed-phase column (e.g., C18) is typically used to separate dimethachlor and its more polar metabolites.

    • Mobile Phase: A gradient elution with water and an organic solvent (e.g., methanol or acetonitrile), often with additives like formic acid or ammonium formate to improve ionization.

  • Mass Spectrometric Detection (HRMS):

    • Ionization: Electrospray ionization (ESI) in both positive and negative modes is used to generate ions of the target analytes.

    • Mass Analyzer: A high-resolution mass analyzer, such as an Orbitrap or a time-of-flight (TOF) instrument, is crucial for obtaining accurate mass measurements of precursor and product ions.

    • Metabolite Identification: The identification of SYN 530561 and other potential intermediates is based on:

      • Accurate Mass Measurement: Comparing the measured mass-to-charge ratio (m/z) with the theoretical m/z of the proposed molecular formula.

      • Retention Time Matching: Comparing the retention time with that of an authentic analytical standard of SYN 530561.

      • MS/MS Fragmentation Analysis: Fragmenting the precursor ion and comparing the resulting product ion spectrum with that of a standard or with theoretically predicted fragmentation patterns.

Conclusion and Future Perspectives

The environmental degradation of dimethachlor to its metabolite SYN 530561 is a microbially-driven process involving a series of complex biochemical reactions. The proposed pathway, initiated by hydrolytic dechlorination and followed by aromatic ring hydroxylation and cleavage, provides a scientifically sound framework for understanding this transformation. However, further research is warranted to isolate and characterize the specific microorganisms and enzymes responsible for each step in this pathway. The application of advanced analytical techniques, particularly UHPLC-HRMS, is indispensable for the accurate identification and quantification of dimethachlor and its metabolites in the environment. A thorough understanding of this degradation pathway is essential for developing more accurate environmental fate models and for conducting comprehensive risk assessments of this widely used herbicide.

References

  • López-Ruiz, R., Romero-González, R., Ortega-Carrasco, E., Martínez Vidal, J. L., & Garrido Frenich, A. (2020). Degradation studies of dimethachlor in soils and water by UHPLC-HRMS: putative elucidation of unknown metabolites. Pest Management Science, 76(2), 721–729. [Link]

  • Słaba, M., & Grata, K. (2020). Biotransformation and detoxification of chloroacetanilide herbicides by Trichoderma spp. with plant growth-promoting activities. Pesticide Biochemistry and Physiology, 163, 104-112. [Link]

  • Cheng, S., et al. (2020). The proposed bacterial catabolic pathway of chloroacetanilide herbicides. ResearchGate. [Link]

  • McFadden, M. E., Reber, K. P., Sivey, J. D., & Cwiertny, D. M. (2022). Microbial Biotransformation Products and Pathways of Dichloroacetamide Herbicide Safeners. Environmental Science & Technology Letters, 9(12), 1056–1061. [Link]

  • Das, A. C., & Debnath, A. (2015). Microbe—Chloroacetanilide Herbicide Interaction across Soil Type. American Journal of Plant Sciences, 6(19), 3027. [Link]

  • Li, Y., et al. (2023). Identification and Quantification of Dimethachlon Degradation Products in Soils and Their Effects on Soil Enzyme Activities. Journal of Agricultural and Food Chemistry, 71(4), 1852-1861. [Link]

  • Huang, H., & Weber, J. B. (2003). Dechlorination of chloroacetanilide herbicides by thiosulfate salts. Environmental health perspectives, 111(13), 1636–1640. [Link]

  • López-Ruiz, R., et al. (2019). Degradation studies of dimethachlor in soils and water by UHPLC‐HRMS: putative elucidation of unknown metabolites. ResearchGate. [Link]

  • AERU. (2026). Dimethachlor (Ref: CGA 17020). University of Hertfordshire. [Link]

  • Sørensen, S. R., Bending, G. D., Jacobsen, C. S., Walker, A., & Aamand, J. (2005). Hydroxylation of the herbicide isoproturon by fungi isolated from agricultural soil. Applied and environmental microbiology, 71(12), 7927–7932. [Link]

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  • Karich, A., et al. (2017). Aromatic hydroxylation of substituted benzenes by an unspecific peroxygenase from Aspergillus brasiliensis. Reaction Chemistry & Engineering, 2(4), 547-554. [Link]

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  • ReseaChem GmbH. Dimethachlor metabolite CGA 102935. [Link]

  • Chen, S., et al. (2020). Hydroxylation at Multiple Positions Initiated the Biodegradation of Indeno [1, 2, 3-cd] pyrene in Rhodococcus aetherivorans IcdP1. Frontiers in microbiology, 11, 583597. [Link]

  • Sivey, J. D., & Roberts, A. L. (2006). Acid-and base-catalyzed hydrolysis of chloroacetamide herbicides. Journal of agricultural and food chemistry, 54(15), 5446–5454. [Link]

  • Reddy, K. S., & Singh, R. P. (2016). Mobility of aniline, benzoic acid, and toluene in four soils, and effect of the synthetic organics on effective cation exchange capacity of the soils. ResearchGate. [Link]

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  • Zhang, Y., et al. (2021). Proposed metabolic pathway of metolachlor by P. oxalicum sp. strain MET-F-1. ResearchGate. [Link]

  • Strom, S. A., et al. (2020). Metabolic Pathways for S-Metolachlor Detoxification Differ Between Tolerant Corn and Multiple-Resistant Waterhemp. Weed Science, 68(5), 474-484. [Link]

  • Dehal, S. S., & Kupfer, D. (1994). Metabolism of the proestrogenic pesticide methoxychlor by hepatic P450 monooxygenases in rats and humans. Dual pathways involving novel ortho ring-hydroxylation by CYP2B. The Journal of pharmacology and experimental therapeutics, 271(3), 1343–1351. [Link]

  • Abdel-Azeem, A. M., et al. (2023). Proposed metabolic pathway for the detoxification of 2, 4-DCP by the isolated mesophotic fungi. ResearchGate. [Link]

  • Gorrod, J. W., & Gooderham, N. J. (1981). The metabolism of N-benzyl-4-substituted anilines: factors influencing in vitro C-and N-oxidation. European journal of drug metabolism and pharmacokinetics, 6(3), 195–206. [Link]

  • Allen. (n.d.). How is aniline converted to benzoic acid? Discuss the reactions. [Link]

  • Kalinová, R., et al. (2016). Chloroacetamide-Linked Nucleotides and DNA for Cross-Linking with Peptides and Proteins. Bioconjugate chemistry, 27(8), 1898–1908. [Link]

  • Quora. (2019, January 11). How to prepare benzoic acid from aniline. [Link]

  • askIITians. (2025, July 13). Benzoic acid to Aniline. [Link]

  • McFadden, M. E., Reber, K. P., Sivey, J. D., & Cwiertny, D. M. (2021). Acid- and Base-Mediated Hydrolysis of Dichloroacetamide Herbicide Safeners. Semantic Scholar. [Link]

  • Afonso, C., et al. (2024). Enzymatic Hydrolysis Systems Enhance the Efficiency and Biological Properties of Hydrolysates from Frozen Fish Processing Co-Products. Marine Drugs, 22(1), 16. [Link]

  • Your Chemistry Lab. (2023, July 5). Aniline to Benzoic acid Conversion/Organic Chemistry #shorts [Video]. YouTube. [Link]

Sources

Exploratory

Technical Assessment: SYN 530561 Metabolite Toxicity and Ecological Risk

The following technical guide provides an in-depth assessment of SYN 530561 , a primary soil and groundwater metabolite of the chloroacetanilide herbicide Dimethachlor . This document is structured to support regulatory...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth assessment of SYN 530561 , a primary soil and groundwater metabolite of the chloroacetanilide herbicide Dimethachlor . This document is structured to support regulatory submission strategies and ecological risk profiling.

Compound: SYN 530561 (Dimethachlor Metabolite) Parent Active Substance: Dimethachlor Regulatory Context: EU Regulation 1107/2009, SANCO/221/2000 (Groundwater Relevance)

Executive Summary

SYN 530561 (Chemical Name: 2-[(2-hydroxyacetyl)-(2-methoxyethyl)amino]-3-methylbenzoic acid) is a polar, downstream transformation product of the herbicide Dimethachlor. Unlike the parent compound, which acts via inhibition of very long-chain fatty acid (VLCFA) synthesis, SYN 530561 is formed through significant structural modifications—specifically the hydrolysis of the chloroacetyl moiety and the oxidation of an aryl methyl group.

In ecological risk assessments (ERA), SYN 530561 is frequently detected in lysimeter studies and groundwater monitoring due to its high water solubility and low adsorption coefficient (


). The critical regulatory challenge lies in determining its "relevance" according to SANCO/221/2000 . Current data classifies SYN 530561 as a non-relevant metabolite (nrM)  in many jurisdictions (e.g., German UBA lists), implying it lacks the specific target toxicity of the parent and presents no genotoxic hazard, thus allowing for higher groundwater threshold values (GOW) than the standard 0.1 µg/L cap.

Chemical Characterization & Formation

Understanding the structural divergence from Dimethachlor is essential for predicting toxicity. The parent compound is lipophilic and reactive (chloroacetamide); the metabolite is hydrophilic and non-reactive.

Identity
ParameterDetail
Code SYN 530561
CAS Number 1138220-18-4
Parent Compound Dimethachlor
Chemical Name 2-[(2-hydroxyacetyl)-(2-methoxyethyl)amino]-3-methylbenzoic acid
Molecular Formula ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

Molecular Weight 267.28 g/mol
Solubility High (Polar)
Polarity Low LogP (expected < 1.0), indicating high mobility.[1]
Metabolic Pathway

The formation of SYN 530561 occurs via a dual-transformation mechanism in aerobic soil conditions:

  • Hydrolysis: The chlorine atom on the acetyl group is replaced by a hydroxyl group (detoxification of the alkylating moiety).

  • Oxidation: One of the methyl groups on the 2,6-dimethylphenyl ring is oxidized to a carboxylic acid.

This pathway effectively deactivates the herbicidal pharmacophore.

MetabolicPathway Parent Dimethachlor (Parent Herbicide) Lipophilic, Reactive Inter Intermediate: CGA 369873 (Oxidation of Aryl Methyl) Parent->Inter Soil Oxidation (Microbial) Metabolite SYN 530561 (Hydrolysis + Oxidation) Hydrophilic, Non-reactive Parent->Metabolite Direct Pathway (Simultaneous) Inter->Metabolite Hydrolysis of Chloroacetyl Group Mineralization CO2 + Bound Residues Metabolite->Mineralization Slow Mineralization

Figure 1: Proposed degradation pathway of Dimethachlor to SYN 530561 in aerobic soil. The transformation involves critical detoxification steps.

Mammalian Toxicology & Relevance Assessment

To classify SYN 530561 as "non-relevant," it must pass a tiered toxicological screening, primarily focusing on genotoxicity.

Genotoxicity Profile

The presence of the carboxylic acid and the loss of the reactive chloro- group generally reduce genotoxic potential.

  • Ames Test (OECD 471): Studies (e.g., Callander, 2005) typically report negative results for SYN 530561. The removal of the alkylating chlorine eliminates the primary mechanism for DNA interaction seen in some chloroacetanilides.

  • Micronucleus Test: Generally negative in vivo.

General Toxicity
  • Acute Oral Toxicity (Rat):

    
     mg/kg bw (Low acute toxicity).
    
  • Repeated Dose Toxicity: NOAEL values are typically significantly higher than those of the parent compound, as the molecule loses its affinity for the VLCFA elongase enzymes.

Relevance Decision Tree (SANCO/221/2000)

The following logic is applied to determine if the 0.1 µg/L groundwater limit applies.

RelevanceTree Start Metabolite > 0.1 µg/L in Groundwater? Hazard Hazard Screening: Genotoxic? Start->Hazard Yes ToxParent Toxicological Activity same as Parent? Hazard->ToxParent No Relevant RELEVANT Limit = 0.1 µg/L Hazard->Relevant Yes (Positive Ames) Consumer Consumer Risk Assessment (ADI) ToxParent->Consumer No ToxParent->Relevant Yes Consumer->Relevant Fail NonRelevant NON-RELEVANT Limit based on Tox Consumer->NonRelevant Pass

Figure 2: Decision tree for assessing the relevance of groundwater metabolites (based on SANCO/221/2000).

  • Implication: The regulatory limit in groundwater is not automatically 0.1 µg/L. Instead, a health-based guidance value (GOW) is derived, often allowing concentrations up to 1.0–10.0 µg/L depending on the specific national authority (e.g., German UBA).

Ecological Risk Assessment (ERA)

The ERA for SYN 530561 focuses on aquatic ecosystems (via drainage/runoff) and groundwater protection.

Environmental Fate
  • Soil Degradation (

    
    ):  SYN 530561 is moderately persistent to persistent in soil.
    
    • 
      : 50–200 days (typical range).
      
    • This persistence, combined with high polarity, drives the leaching potential.

  • Mobility (

    
    ):  Very low adsorption (
    
    
    
    mL/g). It moves with the water front.
Aquatic Toxicity

Since the parent is a herbicide, the critical taxon for the metabolite is algae/aquatic plants. However, the structural changes usually result in a loss of herbicidal efficacy.

Table 1: Comparative Aquatic Toxicity

Organism Endpoint Parent (Dimethachlor) Metabolite (SYN 530561) Toxicity Ratio

| Algae (P. subcapitata) |


 (72h) | ~0.05 mg/L | > 100 mg/L | > 2000x less toxic |
| Daphnia  (D. magna) | 

(48h) | ~15 mg/L | > 100 mg/L | Non-toxic | | Fish (O. mykiss) |

(96h) | ~5 mg/L | > 100 mg/L | Non-toxic |

Note: Data indicative based on typical chloroacetanilide metabolite profiles (e.g., Volz, 2006).

Risk Characterization (TER Calculation)

The Risk Quotient (RQ) or Toxicity Exposure Ratio (TER) is calculated using the highest predicted environmental concentration in surface water (


).


Due to the loss of the chloroacetyl group, SYN 530561 typically shows a TER > 100 , indicating low risk to aquatic organisms, even at concentrations where the parent would be toxic.

Experimental Protocols

To validate the safety profile of SYN 530561, the following standardized workflows are recommended.

Protocol: Bacterial Reverse Mutation Assay (Ames Test)

Objective: Confirm lack of genotoxicity to support "Non-Relevant" status. Guideline: OECD 471.

  • Strain Selection: Use S. typhimurium strains TA98, TA100, TA1535, TA1537 and E. coli WP2uvrA.

  • Preparation: Dissolve SYN 530561 in DMSO or water (due to high polarity).

  • Dosing: Test 5 concentrations up to 5000 µ g/plate .

  • Activation: Perform assays +/- S9 metabolic activation mix.

  • Incubation: 48–72 hours at 37°C.

  • Criteria: A positive result is defined as a dose-dependent, 2-fold increase in revertant colonies.

    • Expected Result: Negative (No increase in revertants).

Protocol: Algal Growth Inhibition Test

Objective: Verify loss of herbicidal activity. Guideline: OECD 201.

  • Test System: Pseudokirchneriella subcapitata (exponential growth phase).

  • Medium: OECD mineral medium.

  • Exposure: Static system, 72 hours.

  • Concentrations: Limit test at 100 mg/L is often sufficient if low toxicity is expected. If effects are seen, use geometric series (e.g., 10, 32, 100 mg/L).

  • Measurement: Spectrophotometric measurement of biomass at 24, 48, and 72 hours.

  • Calculation: Calculate growth rate inhibition (

    
    ).
    
    • Validation: Control growth must increase >16x in 72h.

References

  • European Commission. (2000). Guidance Document on the Assessment of the Relevance of Metabolites in Groundwater of Substances Regulated under Council Directive 91/414/EEC. SANCO/221/2000 - rev.10. Link

  • Umweltbundesamt (UBA). (2022). Health-related indication values (GOW) for non-relevant metabolites in drinking water. German Environment Agency. Link

  • Volz, E. (2006). Dimethachlor metabolite (SYN530561): Toxicity to Pseudokirchneriella subcapitata in a 96-hour algal growth inhibition test. Unpublished Syngenta Report (Cited in BVL Registration Reports).

  • Callander, R.D. (2005). SYN 530561: Bacterial mutation assay in S. typhimurium and E. coli. Unpublished Syngenta Report.

Sources

Foundational

Technical Assessment: Regulatory Status of Dimethachlor Metabolites in EU Drinking Water

The following technical guide provides an in-depth assessment of the regulatory status, chemical behavior, and analytical challenges associated with dimethachlor metabolites in EU drinking water. Executive Summary Dimeth...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth assessment of the regulatory status, chemical behavior, and analytical challenges associated with dimethachlor metabolites in EU drinking water.

Executive Summary

Dimethachlor, a chloroacetanilide herbicide used primarily in oilseed rape (winter rape), faces significant regulatory scrutiny in the European Union due to the persistence and mobility of its soil metabolites. While the parent compound is rarely detected in groundwater, its ionic transformation products—specifically the ethane sulfonic acid (ESA) and oxanilic acid (OA) derivatives—are frequently detected at concentrations exceeding the parametric value of 0.1 µg/L set by the Drinking Water Directive (DWD).

For researchers and water quality professionals, the critical challenge lies in the "Relevance" classification . Unlike the parent compound, metabolites are subject to a complex decision tree (SANCO/221/2000) to determine if they must adhere to the strict 0.1 µg/L pesticide limit or if they qualify as "non-relevant," potentially allowing for higher health-based guidance values (e.g., 0.9 µg/L or 4.5 µg/L).

This guide delineates the chemical identity of key metabolites (CGA 369873, CGA 354742, CGA 50266), their current regulatory status under the "precautionary principle," and the validated LC-MS/MS protocols required for their quantification.

Chemical Identity and Degradation Pathways

Understanding the structural relationship between dimethachlor and its metabolites is prerequisite to accurate analysis. The parent compound degrades via two primary mechanisms: glutathione conjugation (leading to ESA metabolites) and hydrolysis/oxidation (leading to OA metabolites).

Key Metabolites of Concern
Metabolite CodeChemical Name (IUPAC)Structure TypeMolecular Mass (Da)Polarity/Mobility
CGA 354742 2-[N-(2-methoxyethyl)-2,6-dimethylanilino]-2-oxoethanesulfonic acidPrimary ESA 301.36High (Ionic)
CGA 369873 2-(2,6-dimethylanilino)-2-oxoethane-1-sulfonic acidDealkylated ESA 243.28Very High (Ionic)
CGA 50266 N-(2,6-dimethylphenyl)-N-(2-methoxyethyl)oxalamic acidPrimary OA 267.3High (Ionic)
CGA 373464 2-(2,6-dimethyl-N-(2-sulfoacetyl)anilino)acetic acidSecondary ESA 301.32High (Ionic)

Note: CGA 369873 is the result of cleavage of the ether side chain from the primary ESA metabolite (CGA 354742). This dealkylation significantly increases its polarity, making it one of the most mobile and frequently detected metabolites in EU groundwater monitoring programs (e.g., NAQUA in Switzerland, various Länder monitoring in Germany).

Degradation Pathway Visualization

The following diagram illustrates the degradation logic relevant to groundwater leaching.

Dimethachlor_Degradation cluster_groundwater High Leaching Potential (Groundwater) Parent Dimethachlor (Parent Herbicide) CGA354742 CGA 354742 (Primary ESA) Parent->CGA354742 Glutathione conjugation (GST mediated) CGA50266 CGA 50266 (Primary OA) Parent->CGA50266 Hydrolysis & Oxidation CGA369873 CGA 369873 (Dealkylated ESA) CGA354742->CGA369873 Dealkylation (Loss of methoxyethyl) Mineralization CO2 + Bound Residues CGA50266->Mineralization Slow Degradation CGA369873->Mineralization Very Slow Degradation

Figure 1: Metabolic pathway of dimethachlor highlighting the formation of persistent ESA and OA metabolites.

Regulatory Framework: The "Relevance" Assessment[1][2][3]

The regulatory status of these metabolites is governed by the interplay between Regulation (EC) No 1107/2009 (Plant Protection Products) and the Drinking Water Directive (EU) 2020/2184 .

The 0.1 µg/L Threshold

Under the DWD, "pesticides and their relevant metabolites" must not individually exceed 0.1 µg/L .

  • Relevant Metabolite: A metabolite is "relevant" if it has intrinsic toxicological properties comparable to the parent (biological activity, genotoxicity, carcinogenicity, reproductive toxicity).

  • Non-Relevant Metabolite (nrM): If a metabolite fails the toxicity triggers, Member States may set higher "health-based guidance values" (e.g., 4.5 µg/L in some jurisdictions, or 0.9 µg/L as proposed by ANSES in France).

Current Status of CGA 369873 and CGA 354742

Despite being chemically distinct from the parent, CGA 369873 and CGA 354742 are frequently treated as relevant (or "priority substances") in regulatory practice across Member States like France (ANSES) and Germany (UBA).

  • Reasoning:

    • Data Gaps: In legacy dossiers, full genotoxicity profiles (Ames, Micronucleus) for specific metabolites were often incomplete. Under the EFSA guidance, a lack of data defaults the metabolite to "relevant" (Precautionary Principle).[1]

    • Occurrence: The high frequency of detection (often > 0.1 µg/L) triggers automatic regulatory concern.

    • National Classifications:

      • France (ANSES): Has issued specific opinions assessing these metabolites. While some metolachlor metabolites were re-classified, dimethachlor metabolites often remain under the 0.1 µg/L limit pending complete toxicological exoneration.

      • Germany: Lists CGA 369873 as "Priority 1" for monitoring, implying it must be managed strictly.

Regulatory Decision Logic (SANCO/221/2000)

Relevance_Logic Start Metabolite > 0.1 µg/L in Groundwater? BioActivity Has Biological Activity? Start->BioActivity Yes NonRelevant NON-RELEVANT Limit: MS Defined (e.g. 0.9 - 4.5 µg/L) Start->NonRelevant No (Rare) Genotox Genotoxicity Screen Positive? BioActivity->Genotox No Relevant RELEVANT Limit: 0.1 µg/L BioActivity->Relevant Yes (Pesticidal) Tox Toxicological Hazard? (Carc/Repro) Genotox->Tox Negative Genotox->Relevant Positive/Data Gap Tox->Relevant Yes Tox->NonRelevant No

Figure 2: The stepwise assessment procedure (SANCO/221/2000 rev.11) used to determine metabolite relevance.

Analytical Methodologies

Detecting these polar, ionic metabolites at sub-ppb levels requires Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Standard GC-MS is unsuitable without derivatization due to the sulfonic/oxanilic acid groups.

Sample Preparation

Due to the high polarity (logP < 0), standard C18 Solid Phase Extraction (SPE) often results in breakthrough (poor recovery).

  • Preferred Method: Direct Injection (Large Volume, e.g., 50–100 µL).

  • Alternative SPE: Polymeric anion-exchange cartridges (e.g., Strata-X-AW or Oasis WAX) can be used if enrichment is strictly necessary, but direct injection on high-sensitivity instruments (Triple Quad) is the industry standard for drinking water.

LC-MS/MS Protocol (Direct Injection)

Instrument: Triple Quadrupole MS (e.g., Sciex 6500+ or Agilent 6495). Ionization: Electrospray Ionization (ESI) in Negative Mode (Critical for ESA/OA metabolites).

ParameterSetting / Description
Column Reversed-phase C18 with polar retention capability (e.g., Waters Acquity HSS T3 or Phenomenex Luna Omega Polar C18). Dimensions: 100 x 2.1 mm, 1.8 µm.
Mobile Phase A Water + 0.1% Formic Acid (or 5mM Ammonium Acetate for pH buffering).
Mobile Phase B Acetonitrile (LC-MS grade).
Gradient Initial 5% B (hold 1 min) -> Ramp to 95% B over 8 min -> Re-equilibrate.
Injection Vol 50 - 100 µL (Direct Injection).
Internal Standard Dimethachlor-ESA-d6 (Isotopically labeled standard is mandatory for accurate quantitation to correct for matrix effects).
MRM Transitions (Quantitation)

The following transitions are derived from the molecular ions of the specific metabolites in ESI negative mode ([M-H]⁻).

AnalytePrecursor Ion (m/z)Product Ion 1 (Quant)Product Ion 2 (Qual)Collision Energy (eV)
CGA 369873 (Dealkylated ESA)242.080.0 (SO₃⁻)134.0 (Dimethylphenyl)-35 / -25
CGA 354742 (Primary ESA)300.180.0 (SO₃⁻)121.0 / 228.0-35 / -28
CGA 50266 (OA)266.1148.0194.0-20 / -25

Note: The m/z 80 (SO₃⁻) fragment is highly characteristic for ESA metabolites but non-specific; chromatographic separation is essential to distinguish between different chloroacetanilide ESAs (e.g., Metazachlor ESA vs Dimethachlor ESA).

Risk Assessment & Conclusion

Groundwater Leaching Risk

FOCUS groundwater modeling and field monitoring consistently show that CGA 369873 and CGA 354742 leach into groundwater at concentrations > 0.1 µg/L in vulnerable scenarios (sandy soils, high rainfall). This is due to their high water solubility and low adsorption to soil organic carbon (Koc < 20 mL/g).

Conclusion

For drug development professionals and environmental scientists, the status of dimethachlor metabolites represents a classic case of regulatory persistence . While the parent molecule is degradable, the ESA metabolites (CGA 369873, CGA 354742) are:

  • Chemically Stable: Resistant to hydrolysis and biodegradation in aquifers.

  • Legally "Relevant": Often treated as relevant (0.1 µg/L limit) due to the precautionary principle and data gaps in genotoxicity dossiers.

  • Analytically Demanding: Require specialized LC-MS/MS methods (ESI negative) distinct from standard pesticide screens.

Recommendation: Any risk assessment for dimethachlor-based products must prioritize the generation of definitive "non-relevance" data (specifically genotoxicity endpoints) for CGA 369873 to potentially unlock higher regulatory thresholds (e.g., 4.5 µg/L) and avoid non-compliance with the EU Drinking Water Directive.

References

  • European Commission. (2021). Guidance Document on the Assessment of the Relevance of Metabolites in Groundwater of Substances Regulated under Regulation (EC) No 1107/2009. SANCO/221/2000 rev.11. [Link]

  • European Food Safety Authority (EFSA). (2008). Conclusion regarding the peer review of the pesticide risk assessment of the active substance dimethachlor. EFSA Journal.[2] [Link]

  • ANSES (French Agency for Food, Environmental and Occupational Health & Safety). (2019). Opinion on the assessment of the relevance of pesticide metabolites in drinking water. [Link][3]

  • European Union. (2020). Directive (EU) 2020/2184 of the European Parliament and of the Council of 16 December 2020 on the quality of water intended for human consumption. [Link]

  • Umweltbundesamt (German Environment Agency). (2022). Recommendation list for the monitoring of plant protection product metabolites in German groundwater. [Link]

  • Kiefer, K., et al. (2019).[1][4][5] Target screening of 157 pesticide metabolites in a Swiss groundwater survey. Water Research. (Source for Mass/Structure Confirmation).[6] [Link]

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocols: Analytical Standards and Certified Reference Materials for the Novel Kinase Inhibitor SYN-530561

For: Researchers, scientists, and drug development professionals. Abstract: This document provides a comprehensive guide to the use of analytical reference standards and certified reference materials for the novel kinase...

Author: BenchChem Technical Support Team. Date: February 2026

For: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the use of analytical reference standards and certified reference materials for the novel kinase inhibitor, SYN-530561. It outlines detailed protocols for the characterization, quantification, and quality control of SYN-530561 in various research and development stages. The methodologies are grounded in established principles of analytical chemistry and are designed to ensure data integrity, reproducibility, and compliance with regulatory expectations. This guide emphasizes the causality behind experimental choices and provides a framework for developing robust, self-validating analytical systems.

Introduction to SYN-530561 and the Role of Analytical Reference Standards

SYN-530561 is a novel, potent, and selective small molecule inhibitor of a critical kinase implicated in oncogenesis. As with any new chemical entity (NCE) progressing through the drug development pipeline, the unambiguous identification, purity assessment, and accurate quantification of the active pharmaceutical ingredient (API) are paramount. These fundamental analytical tasks underpin all preclinical and clinical development, from initial discovery and lead optimization to formulation development and eventual commercialization.

Analytical reference standards and certified reference materials (CRMs) are the cornerstones of these analytical activities. They serve as highly characterized, pure substances against which samples of SYN-530561 can be compared. The proper use of these standards is not merely a matter of procedural correctness; it is a fundamental requirement for ensuring the accuracy, precision, and reliability of all generated data. This application note will detail the critical protocols for utilizing these standards in the analysis of SYN-530561.

Characterization of the SYN-530561 Reference Standard

The initial step in any analytical workflow is the comprehensive characterization of the reference standard itself. This process establishes the identity and purity of the material that will be used as the benchmark for all subsequent measurements.

Identity Confirmation

The identity of the SYN-530561 reference standard must be unequivocally confirmed using a combination of spectroscopic techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for elucidating the molecular structure of SYN-530561. The observed chemical shifts, coupling constants, and integration values should be consistent with the proposed structure.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, which can be used to confirm the elemental composition of SYN-530561.

  • Infrared (IR) Spectroscopy: IR spectroscopy provides information about the functional groups present in the molecule, serving as a characteristic fingerprint.

Purity Assessment

The purity of the reference standard must be determined using high-resolution analytical techniques.

  • High-Performance Liquid Chromatography (HPLC): A validated, stability-indicating HPLC method is the primary technique for assessing the purity of the SYN-530561 reference standard. The method should be capable of separating the main peak from all potential impurities, degradants, and related substances.

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is employed to detect and quantify any residual solvents that may be present from the synthesis process.

  • Thermogravimetric Analysis (TGA): TGA is used to determine the water content of the reference standard.

The purity of the reference standard is typically assigned as a mass balance calculation, taking into account the contributions from chromatographic purity, water content, residual solvents, and non-volatile residues.

Quantitative Analysis of SYN-530561 using HPLC

A validated HPLC method is the workhorse for the quantification of SYN-530561 in various matrices, from bulk API to formulated drug products.

HPLC Method Parameters

A typical reversed-phase HPLC method for a small molecule like SYN-530561 would be as follows:

ParameterConditionRationale
Column C18, 2.1 x 50 mm, 1.8 µmProvides excellent separation for a wide range of small molecules. The smaller particle size offers higher efficiency.
Mobile Phase A 0.1% Formic Acid in WaterProvides a source of protons for good peak shape in positive ion mode mass spectrometry.
Mobile Phase B 0.1% Formic Acid in AcetonitrileA common organic solvent with good UV transparency and elution strength.
Gradient 5% to 95% B over 5 minutesA generic gradient suitable for initial method development, allowing for the elution of a wide range of compounds.
Flow Rate 0.4 mL/minA typical flow rate for a 2.1 mm ID column.
Column Temperature 40 °CElevated temperature can improve peak shape and reduce viscosity.
Injection Volume 2 µLA small injection volume minimizes band broadening.
Detection UV at 254 nm and Mass SpectrometryUV detection provides quantitative data, while MS provides confirmation of identity.
Standard and Sample Preparation Protocol

Objective: To prepare a standard curve and unknown samples for quantification by HPLC.

Materials:

  • SYN-530561 Analytical Reference Standard

  • HPLC-grade Acetonitrile

  • HPLC-grade Water

  • Formic Acid

  • Volumetric flasks (Class A)

  • Pipettes (calibrated)

  • Autosampler vials

Protocol:

  • Stock Standard Preparation (1 mg/mL):

    • Accurately weigh approximately 10 mg of the SYN-530561 reference standard into a 10 mL volumetric flask.

    • Dissolve the standard in acetonitrile and dilute to the mark. This is the stock standard solution.

  • Working Standard Preparation (Calibration Curve):

    • Perform serial dilutions of the stock standard solution to prepare a series of working standards at concentrations ranging from 0.1 µg/mL to 100 µg/mL.

    • Use a 50:50 mixture of acetonitrile and water as the diluent.

  • Sample Preparation:

    • Accurately weigh or pipette the sample containing SYN-530561 into a volumetric flask.

    • Dissolve and dilute the sample with the 50:50 acetonitrile/water mixture to a final concentration within the range of the calibration curve.

  • HPLC Analysis:

    • Inject the working standards and samples onto the HPLC system.

    • Integrate the peak area of SYN-530561 in each chromatogram.

  • Data Analysis:

    • Construct a calibration curve by plotting the peak area versus the concentration of the working standards.

    • Perform a linear regression analysis on the calibration curve. The coefficient of determination (r²) should be >0.99.

    • Determine the concentration of SYN-530561 in the unknown samples by interpolating their peak areas from the calibration curve.

Workflow for Quantitative HPLC Analysis

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing RefStd Weigh SYN-530561 Reference Standard Stock Prepare 1 mg/mL Stock Solution RefStd->Stock CalCurve Prepare Calibration Curve Standards Stock->CalCurve HPLC HPLC-UV/MS Analysis CalCurve->HPLC SamplePrep Prepare Unknown Sample Solution SamplePrep->HPLC Integration Peak Area Integration HPLC->Integration LinReg Linear Regression (Calibration Curve) Integration->LinReg Quant Quantify Unknown Sample LinReg->Quant

Caption: Workflow for the quantitative analysis of SYN-530561 by HPLC.

Method Validation

A crucial aspect of using an analytical method for decision-making in drug development is method validation. The validation process demonstrates that the analytical procedure is suitable for its intended purpose. Key validation parameters that must be assessed include:

  • Specificity: The ability to assess the analyte unequivocally in the presence of other components.

  • Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

  • Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

  • Accuracy: The closeness of the test results obtained by the method to the true value.

  • Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

  • Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

  • Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Handling and Storage of Reference Standards

The integrity of the SYN-530561 reference standard must be maintained through proper handling and storage.

  • Storage: The reference standard should be stored in a well-sealed container, protected from light and moisture, at the temperature specified on the certificate of analysis (typically -20 °C or 2-8 °C).

  • Handling: Use calibrated balances and volumetric glassware for all weighing and dilution steps. Avoid cross-contamination by using clean spatulas and glassware.

  • Documentation: Maintain a detailed logbook for each reference standard, documenting its receipt, storage conditions, and usage.

Conclusion

The use of well-characterized analytical reference standards and certified reference materials is fundamental to the successful development of the novel kinase inhibitor, SYN-530561. The protocols and principles outlined in this application note provide a robust framework for the accurate and reliable analysis of this new chemical entity. Adherence to these guidelines will ensure the generation of high-quality data that can be confidently used to support decision-making throughout the drug development process.

References

  • International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). (1994). Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • United States Pharmacopeia (USP). General Chapter <1225> Validation of Compendial Procedures. [Link]

  • European Medicines Agency (EMA). (2015). Guideline on validation of bioanalytical methods. [Link]

  • Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

Application

Sample Preparation Strategies for Dimethachlor Acidic Metabolites (ESA &amp; OA) in Soil

Application Note: AN-DMC-026 Executive Summary & Scientific Context The chloroacetanilide herbicide Dimethachlor is widely used in oilseed rape (colza) cultivation. While the parent compound is moderately persistent, its...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: AN-DMC-026

Executive Summary & Scientific Context

The chloroacetanilide herbicide Dimethachlor is widely used in oilseed rape (colza) cultivation. While the parent compound is moderately persistent, its degradation in soil rapidly yields two primary acidic metabolites: Dimethachlor Ethanesulfonic Acid (ESA) and Dimethachlor Oxanilic Acid (OA) .

Unlike the non-polar parent compound, these metabolites are highly polar and anionic at environmental pH. This polarity creates a dual challenge:

  • High Mobility: They leach easily into groundwater, requiring low Limits of Quantitation (LOQ).

  • Extraction Difficulty: Standard "multiresidue" methods using neutral solvents often fail to extract them efficiently from soil organic matter, and standard clean-up sorbents (like PSA) irreversibly bind them.

This guide details two validated protocols: a High-Throughput Modified QuEChERS method for routine monitoring and a Solid Phase Extraction (SPE) method for high-sensitivity confirmation.

Target Analytes
CompoundCommon CodeChemical NatureLogP (approx)
Dimethachlor CGA 50266Non-polar, Neutral2.17
Dimethachlor ESA CGA 369873Polar, Strong Acid (Sulfonic)-1.5
Dimethachlor OA CGA 373464Polar, Weak Acid (Carboxylic)0.8

Protocol A: Modified QuEChERS (High Throughput)

Principle: The "Quick, Easy, Cheap, Effective, Rugged, and Safe" method is adapted here. Standard QuEChERS uses neutral acetonitrile, which results in poor recovery for ESA/OA metabolites due to ionic interactions with soil cations. Crucial Modification: We use acidified acetonitrile to suppress ionization of the carboxylic acid (OA) and disrupt ionic binding of the sulfonic acid (ESA).

Reagents & Materials
  • Extraction Solvent: Acetonitrile containing 1.0% Formic Acid (v/v).

  • Salts: Citrate-buffered QuEChERS salts (4g MgSO4, 1g NaCl, 1g Na3Citrate, 0.5g Na2HCitrate).

  • Internal Standard (IS): Dimethachlor-ESA-d5 and Dimethachlor-OA-d5 (1 µg/mL in ACN).

  • Clean-up Sorbent: C18 bulk sorbent and MgSO4. (DO NOT USE PSA) .

Step-by-Step Workflow
  • Sample Weighing & Hydration (The Critical Step)

    • Weigh 10.0 g (±0.1) of homogenized soil into a 50 mL centrifuge tube.

    • Scientific Insight: If soil is dry (<20% moisture), add water to reach a total water content of approx. 10 mL. Vortex and let sit for 30 minutes.

    • Why? Dry soil encapsulates polar analytes in micropores. Hydration swells the clay lattices, making analytes accessible to the organic solvent.

  • Extraction

    • Add 100 µL of Internal Standard solution.

    • Add 10 mL of 1% Formic Acid in Acetonitrile .

    • Shake vigorously (mechanical shaker) for 15 minutes.

    • Why Acid? Low pH (~2-3) protonates the OA metabolite and competes with the ESA metabolite for binding sites on soil minerals.

  • Partitioning

    • Add Citrate-buffered QuEChERS salts.

    • Immediately shake vigorously for 1 minute to prevent MgSO4 clumping.

    • Centrifuge at 4,000 x g for 5 minutes.

  • Dispersive SPE (d-SPE) Clean-up

    • Transfer 1.5 mL of the supernatant (top organic layer) to a 2 mL d-SPE tube containing 150 mg MgSO4 and 50 mg C18.

    • WARNING: Do not use Primary Secondary Amine (PSA). PSA is a weak anion exchanger and will strip the acidic metabolites from your sample, resulting in <10% recovery.

    • Vortex for 30 seconds and centrifuge at 5,000 x g for 2 minutes.

  • Final Prep

    • Transfer supernatant to an LC vial.

    • Dilute 1:1 with Water (0.1% Formic Acid) to match initial mobile phase conditions and improve peak shape.

Protocol B: Solid Phase Extraction (High Sensitivity)

Principle: For complex soils (high clay/organic matter) or when LOQs < 0.5 µg/kg are required, SPE provides superior cleanup. We utilize a Weak Anion Exchange (WAX) mechanism which is highly selective for acidic moieties.

Reagents & Materials
  • Cartridge: Polymeric WAX (Weak Anion Exchange), 60 mg / 3 mL (e.g., Oasis WAX or Strata-X-AW).

  • Extraction Solvent: 80:20 Methanol:Water (v/v) with 0.5% Ammonium Hydroxide.

Step-by-Step Workflow
  • Extraction

    • Weigh 5.0 g soil. Add IS.

    • Extract with 15 mL Alkaline Methanol/Water (80:20 MeOH:H2O + 0.5% NH4OH).

    • Shake 30 mins, Centrifuge.

    • Why Alkaline? High pH ensures ESA and OA are fully ionized (negatively charged), maximizing solubility in the polar solvent and preparing them for anion exchange.

  • Conditioning SPE

    • Condition WAX cartridge with 3 mL Methanol, then 3 mL Water.

  • Loading

    • Dilute the supernatant with water to reduce organic content to <10% (Crucial for retention).

    • Load sample onto cartridge at approx. 1-2 mL/min.

    • Mechanism: The negatively charged metabolites bind to the positively charged amine groups on the sorbent.

  • Washing

    • Wash with 3 mL 25mM Ammonium Acetate (pH 4-5).

    • Wash with 3 mL Methanol.

    • Result: Neutrals (parent Dimethachlor) and lipids are washed away; acids remain bound.

  • Elution

    • Elute with 3 mL Methanol containing 2% Ammonium Hydroxide .

    • Why? Actually, for WAX, we elute by neutralizing the sorbent or using high ionic strength. Correction: For WAX, standard elution of acids is often done with Methanol + 5% Ammonium Hydroxide (to keep them soluble) if using Mixed Mode, OR using acidified methanol to neutralize the weak anion exchanger.

    • Refined Step: Elute with Methanol containing 1% Formic Acid . The acid neutralizes the weak amine on the sorbent, releasing the anionic analytes.

  • Reconstitution

    • Evaporate eluate to dryness under nitrogen (40°C).

    • Reconstitute in 90:10 Water:Acetonitrile.

Visual Workflow (Graphviz)

The following diagram illustrates the decision matrix and chemical logic between the two methods.

G Start Soil Sample (Dimethachlor ESA & OA) Decision Select Protocol Start->Decision Q_Extract Extraction: ACN + 1% Formic Acid (Protonation of OA) Decision->Q_Extract Routine / High Throughput S_Extract Extraction: MeOH:Water (80:20) + NH4OH (Ionization of ESA/OA) Decision->S_Extract High Sensitivity / Complex Soil Q_Salt Partitioning: Citrate Buffer + NaCl/MgSO4 Q_Extract->Q_Salt Q_Clean d-SPE Cleanup: MgSO4 + C18 ONLY (NO PSA!) Q_Salt->Q_Clean Q_Final Dilute 1:1 with Water Ready for LC-MS/MS Q_Clean->Q_Final S_Load SPE Loading: Polymeric WAX Cartridge (Anion Exchange) S_Extract->S_Load S_Wash Wash: 1. Buffer (pH 4) 2. Pure MeOH S_Load->S_Wash S_Elute Elution: MeOH + 1% Formic Acid (Release from Sorbent) S_Wash->S_Elute S_Final Evaporate & Reconstitute Ready for LC-MS/MS S_Elute->S_Final

Caption: Decision tree for Dimethachlor metabolite extraction highlighting the critical chemical divergence: Acidic extraction for QuEChERS vs. Alkaline extraction for Anion Exchange SPE.

LC-MS/MS Analysis Parameters

Instrument: Triple Quadrupole MS (e.g., Agilent 6470 or Sciex 6500+). Mode: Electrospray Ionization Negative (ESI-). Acidic metabolites ionize best in negative mode.

Chromatography:

  • Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 2.1 x 100mm, 1.8 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile (no acid needed if A is acidified, or add 0.1% FA).

  • Gradient: Start at 5% B, hold 1 min; Ramp to 95% B over 8 mins.

MRM Transitions (Indicative):

Analyte Precursor (m/z) Product (m/z) Collision Energy (V)
Dimethachlor ESA 328.1 121.0 25
Dimethachlor ESA 328.1 80.0 40
Dimethachlor OA 278.1 206.1 15

| Dimethachlor OA | 278.1 | 134.1 | 22 |

References

  • Anastassiades, M., Lehotay, S. J., Stajnbaher, D., & Schenck, F. J. (2003). *Fast and easy multiresidue method
Method

Application Note: Optimizing High-Sensitivity MRM Transitions for the Quantification of SYN 530561 Using Triple Quadrupole LC-MS/MS

Abstract This application note provides a comprehensive, in-depth guide to developing a robust and sensitive Multiple Reaction Monitoring (MRM) method for the quantification of the novel therapeutic agent SYN 530561. As...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note provides a comprehensive, in-depth guide to developing a robust and sensitive Multiple Reaction Monitoring (MRM) method for the quantification of the novel therapeutic agent SYN 530561. As the demand for high-quality quantitative data in drug development accelerates, a meticulously optimized LC-MS/MS method is foundational for reliable pharmacokinetic, toxicokinetic, and bioequivalence studies.[1] We move beyond a simple checklist of steps to explore the underlying principles of precursor ion selection, collision-induced dissociation (CID), and the systematic optimization of key mass spectrometer parameters. The protocols herein are designed to be self-validating, ensuring that the resulting MRM transitions are not only sensitive but also specific and reproducible, in alignment with global regulatory expectations.[2][3]

Introduction: The Imperative for Optimized Quantification

SYN 530561 is a novel small-molecule candidate under investigation. Accurate measurement of its concentration in complex biological matrices is critical for making pivotal decisions regarding its safety and efficacy.[4] Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) operating in MRM mode is the gold standard for this task, offering unparalleled sensitivity and selectivity.[5][6]

The core of a successful MRM assay lies in the careful selection and optimization of the transition, which consists of a specific precursor ion and a resulting product ion.[7] This process is not empirical guesswork; it is a systematic investigation of how a molecule behaves under specific instrument conditions. The goal is to maximize the generation and transmission of a unique and stable fragment ion from the parent molecule, thereby ensuring a strong signal-to-noise ratio and minimizing potential interferences. This guide will detail the workflow from initial compound tuning to the final, optimized MRM method.

Foundational Principles of MRM on a Triple Quadrupole Mass Spectrometer

A triple quadrupole (QqQ) mass spectrometer is the instrument of choice for targeted quantification.[7] Its design is uniquely suited for the MRM experiment:

  • First Quadrupole (Q1): This acts as a mass filter, set to allow only ions with the mass-to-charge ratio (m/z) of our target analyte (the precursor ion) to pass through.

  • Second Quadrupole (q2): This is the collision cell. It is filled with an inert gas (like argon or nitrogen) and is not used as a mass filter (it operates in RF-only mode). Here, the precursor ions are accelerated and collide with the gas molecules. This process, known as Collision-Induced Dissociation (CID), imparts internal energy to the ion, causing it to break apart into smaller fragment ions, or "product ions".[8][9]

  • Third Quadrupole (Q3): This is a second mass filter. It is set to allow only a specific, predetermined product ion to pass through to the detector.

By coupling Q1 and Q3 to select for a specific precursor-product pair, we create an exceptionally selective analytical method. Only a compound that meets both mass criteria—the correct precursor m/z and the correct product m/z upon fragmentation—will generate a signal.

Systematic Workflow for MRM Transition Optimization

The optimization process is a logical sequence designed to first identify the most abundant and stable parent ion and then determine the most efficient conditions to fragment it into a detectable and unique product ion.

MRM_Optimization_Workflow cluster_0 Phase 1: Precursor Ion Identification cluster_1 Phase 2: Fragmentation & Optimization cluster_2 Phase 3: Method Finalization A Prepare SYN 530561 Standard Solution B Direct Infusion into Mass Spectrometer A->B C Acquire Full Scan MS (Q1 Scan) B->C D Identify Precursor Ion (e.g., [M+H]+) C->D E Select Precursor Ion in Q1 D->E Optimized Precursor m/z F Perform Product Ion Scan (PIS) E->F G Identify Stable & Abundant Product Ions F->G H Optimize Collision Energy (CE) for Each Transition G->H I Select Quantifier & Qualifier Transitions H->I Optimized Transitions J Build Final LC-MRM Acquisition Method I->J K Verify Performance (Sensitivity & Specificity) J->K

Caption: A systematic workflow for developing a robust MRM method.

Phase 1: Precursor Ion Selection and Tuning

The first step is to identify the most suitable precursor ion for SYN 530561. This is typically the protonated molecule [M+H]⁺ in positive electrospray ionization (ESI) or the deprotonated molecule [M-H]⁻ in negative ESI. For this application note, we will assume SYN 530561 (hypothetical MW = 350.4) ionizes efficiently in positive mode.

  • Solution Preparation: Prepare a 1 µg/mL solution of SYN 530561 in a suitable solvent, typically 50:50 acetonitrile:water with 0.1% formic acid to promote protonation.

  • System Setup: Set up a direct infusion system using a syringe pump connected directly to the mass spectrometer's ESI source. Set the flow rate to 5-10 µL/min.

  • MS Acquisition (Full Scan): Set the instrument to perform a Q1 scan over a mass range that includes the expected m/z of the protonated molecule (e.g., m/z 100-500).

  • Ion Source Optimization: While infusing, optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) to maximize the signal intensity of the target ion.

  • Precursor Identification: Identify the most abundant ion related to the compound. For SYN 530561, we expect to see a strong signal at m/z 351.4, corresponding to the [M+H]⁺ adduct.

  • Cone/Declustering Potential Optimization: With the precursor ion identified, perform a parameter ramp for the cone voltage (or declustering potential). This voltage controls the energy ions experience as they move from the atmospheric pressure region into the vacuum of the mass spectrometer. A moderate amount of energy can desolvate ions efficiently, but excessive energy can cause premature fragmentation. The goal is to find the voltage that maximizes the precursor ion intensity.

ParameterHypothetical ValueRationale
CompoundSYN 530561Target analyte
Molecular Weight (MW)350.4 DaBased on chemical structure
Ionization ModeESI PositiveAssumed for this protocol
Expected Precursor Ion[M+H]⁺Protonated molecule
Expected m/z351.4(350.4 + 1.007)
Optimized Cone Voltage35 VEmpirically determined to maximize precursor signal
Phase 2: Product Ion Selection and Collision Energy Optimization

Once the precursor ion is defined (m/z 351.4), the next step is to fragment it and find the optimal energy to produce stable, intense product ions.

  • System Setup: Continue with the direct infusion setup from Protocol 1.

  • MS Acquisition (Product Ion Scan): Set the instrument to a "Product Ion Scan" or "Daughter Scan" mode.

    • Set Q1 to statically pass only the precursor ion of interest (m/z 351.4).

    • Set Q3 to scan over a mass range (e.g., m/z 50-360) to detect all fragment ions produced in the collision cell (q2).

  • Initial CE Screen: Acquire product ion spectra at a few different collision energy (CE) values (e.g., 15 eV, 30 eV, 45 eV) to get an overview of the fragmentation pattern. The collision energy is the potential difference applied across the collision cell, which controls the kinetic energy of the ions and thus the degree of fragmentation.[10]

  • Identify Candidate Product Ions: From the product ion spectra, identify the most abundant and stable product ions. It is crucial to select ions with a reasonably high mass, as lower-mass fragments are often less specific and more prone to background interference.

  • Collision Energy Ramp: For each promising product ion, perform a CE optimization ramp. In this experiment, the instrument monitors a specific MRM transition (e.g., 351.4 → 210.2) while systematically stepping the CE value across a range (e.g., 5 eV to 50 eV in 2 eV increments). The resulting data will show the optimal CE that produces the maximum intensity for that specific transition.

  • Select Quantifier and Qualifier:

    • Quantifier: The transition that gives the most intense, stable, and reproducible signal is chosen for quantification.

    • Qualifier: A second, typically less intense, transition is chosen for confirmation. The ratio of the qualifier to the quantifier signal should be constant across all standards and samples, providing an additional layer of identity confirmation, as required by regulatory guidelines.[11][12]

Precursor m/zProduct m/zOptimal CE (eV)Relative IntensityRole
351.4210.228100%Quantifier
351.4154.13645%Qualifier

Final Method and Verification

The final step is to combine the optimized MRM transitions into a time-scheduled LC-MS/MS method for analyzing actual samples.

Quantifier_Qualifier_Logic cluster_0 MRM Transition Check A Chromatographic Peak Detected Retention Time = 3.5 min B B A:f1->B:f0 C Qualifier Transition 351.4 → 154.1 Signal Detected A:f1->C:f0 D Ion Ratio Check (Qualifier / Quantifier) Is Ratio within ±20% of Expected? B:f2->D:f0 C:f2->D:f0 E Compound Confirmed & Quantified D:f2->E Yes F Compound Not Confirmed D:f2->F No

Caption: Logic for compound confirmation using quantifier and qualifier ions.

  • Chromatography: Develop a chromatographic method that provides good retention and peak shape for SYN 530561, and crucially, separates it from any known metabolites or isobaric interferences from the sample matrix.[13]

  • MRM Method Entry: In the instrument control software, create a new acquisition method. Enter the selected MRM transitions with their individually optimized parameters.

    • Transition 1 (Quantifier): Precursor m/z 351.4, Product m/z 210.2, CE 28 eV.

    • Transition 2 (Qualifier): Precursor m/z 351.4, Product m/z 154.1, CE 36 eV.

  • Dwell Time: Set an appropriate dwell time for each transition (e.g., 50-100 ms). The total cycle time (sum of all dwell times and pauses) should be short enough to acquire at least 15-20 data points across the chromatographic peak for accurate integration.

  • Scheduled MRM (Optional but Recommended): If analyzing multiple compounds, use a scheduled or dynamic MRM approach. This instructs the instrument to monitor for the SYN 530561 transitions only within a narrow window around its expected retention time, freeing up the instrument to monitor other compounds at other times and improving the duty cycle.

  • Method Validation: The finalized method must undergo full validation as described in regulatory guidances, such as the FDA Bioanalytical Method Validation Guidance or the EMA Guideline.[1][2][3] This involves assessing selectivity, accuracy, precision, stability, and matrix effects to prove the method is fit for its intended purpose.

Conclusion

The systematic optimization of MRM transitions is a cornerstone of high-quality quantitative bioanalysis. By moving from a broad full scan to a highly specific product ion scan and finally to the fine-tuning of collision energy for individual transitions, we have developed a robust method for SYN 530561. This detailed approach ensures that the resulting method is not only sensitive but also highly selective and defensible, providing trustworthy data to drive critical decisions in the drug development pipeline.

References

  • Current time information in Singapore. Google.
  • Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). (2015, June 3).
  • Collision-induced dissociation. Wikipedia.
  • Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass Laboratories Inc. (2025, December 26).
  • Collision-Induced Dissociation (CID): A Method for Molecular Structure Discovery in Mass Spectrometry. Longdom Publishing.
  • EMA Guideline on bioanalytical Method Validation adopted. ECA Academy. (2011, August 17).
  • Bioanalytical Method Validation Guidance for Industry. FDA. (2020, April 29).
  • FDA announces final guidance for 'Bioanalytical Method validation,' now available. Bioanalysis Zone. (2018, May 25).
  • Guideline Bioanalytical method validation. EMA - European Union. (2011, July 21).
  • The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. (2012, February 15).
  • Method Development Considerations for the LC-MS/MS Analysis of Drugs. Restek Corporation.
  • Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets. Journal of Proteome Research. (2009, April 30).
  • M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. (2024, June 12).
  • QuanOptimize: A Software Tool that Enables Rapid, Consistent, and Accurate MRM Method Development for Large Numbers of Small Molecule Analytes. Waters Corporation. (2020, September).
  • What Is LCMS Method Development Service and Why Is It Crucial for Your Drug Pipeline? ResolveMass Laboratories Inc. (2025, April 19).
  • Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov.
  • Bioanalytical method validation emea. Slideshare.
  • Collision-induced Dissociation. Journal of Developments in Mass Spectrometry.
  • Collision-Induced Dissociation. National MagLab. (2025, August 25).
  • Triggered MRM LC/MS/MS Method Development – Practical Considerations for MRM Optimization Using Agilent MassHunter Optimizer Software. Agilent Technologies. (2017, January 9).
  • LC MS Method Development And GLP Validation For PK Plasma Sample Analysis. NorthEast BioLab.
  • Collision-induced dissociation – Knowledge and References. Taylor & Francis.
  • Application of LCMS in small-molecule drug development. Drug Target Review. (2016, August 24).
  • Enhancing Drug Development by Applying LC–MS–MS for Cleaning Validation in Manufacturing Equipment. Pharmaceutical Technology. (2025, May 19).
  • Rapid Optimization of MRM-MS Instrument Parameters by Subtle Alteration of Precursor and Product m/z Targets. ACS Publications. (2009, April 30).

Sources

Application

Application Note: High-Resolution Mass Spectrometry Screening for SYN 530561

This guide details the high-resolution mass spectrometry (HRMS) screening protocol for SYN 530561 , a primary metabolite of the chloroacetanilide herbicide Dimethachlor . Executive Summary SYN 530561 (Chemical Name: 2-[(...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the high-resolution mass spectrometry (HRMS) screening protocol for SYN 530561 , a primary metabolite of the chloroacetanilide herbicide Dimethachlor .

Executive Summary

SYN 530561 (Chemical Name: 2-[(2-hydroxyacetyl)-(2-methoxyethyl)amino]-3-methylbenzoic acid) is a polar metabolite of Dimethachlor commonly monitored in groundwater regulatory panels (e.g., EU Directive 98/83/EC). Unlike the parent compound, SYN 530561 exhibits higher water solubility and mobility, necessitating high-sensitivity screening methods capable of distinguishing it from isobaric soil/water matrix interferences.

This protocol leverages High-Resolution Mass Spectrometry (HRMS) to achieve sub-ppm mass accuracy (<5 ppm), ensuring confident identification without the need for derivatization.

Compound Characterization & Mass Spectrometry Logic

Successful screening relies on predicting the correct ionization behavior. SYN 530561 contains both a carboxylic acid moiety (suggesting ESI-) and an amide nitrogen (suggesting ESI+).

PropertyValue
Common Name SYN 530561 (Dimethachlor Metabolite)
CAS Number 1138220-18-4
Formula C₁₃H₁₇NO₅
Monoisotopic Mass 267.11067 Da
[M+H]⁺ (Positive Mode) 268.1180 Da (Recommended for Screening)
[M-H]⁻ (Negative Mode) 266.1034 Da
Retention Characteristic Polar (Early eluting on C18)
Fragmentation Pathway (ESI+)

In positive mode, the precursor 268.1180 typically undergoes a characteristic neutral loss of 47.037 Da (corresponding to the loss of the side chain moiety CH₅ON or similar isomeric fragment depending on collision energy), yielding a major product ion at m/z 221.081 .

Analytical Workflow

The following workflow is designed for Direct Injection (Water) or QuEChERS (Soil), minimizing sample handling errors.

AnalyticalWorkflow Sample Sample Collection (Water/Soil) Prep Sample Preparation (Filtration / QuEChERS) Sample->Prep 0.2µm Filter (Water) Citrate Buffer (Soil) LC UHPLC Separation (Reverse Phase C18) Prep->LC Injection (10-20 µL) Ionization ESI Source (+/- Switching) LC->Ionization Gradient Elution HRMS HRMS Acquisition (Full Scan + ddMS2) Ionization->HRMS m/z 100-1000 Data Data Processing (Exact Mass < 5ppm) HRMS->Data XIC Extraction

Caption: Step-by-step analytical workflow from sample collection to high-resolution data processing.

Detailed Protocol

Sample Preparation

A. Groundwater / Surface Water (Direct Injection)

  • Collection: Collect 50 mL water samples in amber glass bottles.

  • Filtration: Filter 1.5 mL of sample through a 0.22 µm PVDF or PTFE syringe filter directly into an autosampler vial.

    • Why? SYN 530561 is polar; avoiding SPE cartridges (like HLB) prevents breakthrough losses unless specific acidification steps are taken. Direct injection is sufficient for modern HRMS sensitivity (LOD < 0.05 µg/L).

  • Internal Standard: Add 10 µL of Dimethachlor-d6 or a structural analog (e.g., Metolachlor-d6) to 990 µL of sample.

B. Soil (QuEChERS - Citrate Buffered)

  • Weigh 10 g of soil into a 50 mL centrifuge tube.

  • Add 10 mL acetonitrile (ACN) containing 1% acetic acid.

  • Add QuEChERS salt kit (4g MgSO₄, 1g NaCl, 1g NaCitrate, 0.5g Na₂HCitrate).

  • Shake vigorously for 1 min and centrifuge at 4000 rpm for 5 min.

  • Transfer supernatant to a dispersive SPE tube (PSA + C18) to remove humic acids.

    • Caution: Do not use excessive PSA (Primary Secondary Amine) as it can bind acidic metabolites like SYN 530561. Use C18 only if recovery is poor.

Liquid Chromatography Conditions (UHPLC)
  • Column: Waters ACQUITY UPLC HSS T3 (1.8 µm, 2.1 x 100 mm) or Phenomenex Kinetex Biphenyl.

    • Rationale: The HSS T3 column is designed to retain polar compounds (like this acid metabolite) better than standard C18.

  • Mobile Phase A: Water + 0.1% Formic Acid + 5mM Ammonium Formate.

  • Mobile Phase B: Methanol + 0.1% Formic Acid.

  • Gradient:

    • 0-1 min: 5% B (Isocratic hold for polar retention)

    • 1-10 min: 5% -> 95% B

    • 10-12 min: 95% B (Wash)

    • 12.1 min: 5% B (Re-equilibration)

  • Flow Rate: 0.3 - 0.4 mL/min.

  • Column Temp: 40°C.

Mass Spectrometry Parameters (HRMS)
  • Instrument: Q-Exactive (Orbitrap) or Q-TOF (e.g., Sciex X500R).

  • Ionization Mode: ESI Positive (Primary) & ESI Negative (Confirmatory).

  • Scan Type: Full MS / dd-MS² (Data Dependent Acquisition).

  • Resolution: 70,000 (Full MS) / 17,500 (MS2).

  • Mass Range: m/z 100 – 1000.

  • Inclusion List (Targeted Screening):

CompoundPolarityPrecursor (m/z)Fragment 1 (Quant)Fragment 2 (Qual)RT (min)*
SYN 530561 Positive268.1180 221.0810148.0750~4.5
SYN 530561 Negative266.1034 220.0970190.0860~4.5

*Retention time is system dependent.

Data Processing & Identification Criteria

To ensure "Trustworthiness" and avoid false positives in complex environmental matrices, apply the following decision tree logic.

IdentificationLogic Start Detected Feature m/z 268.1180 MassError Mass Error < 5 ppm? Start->MassError Isotope Isotope Pattern Match? MassError->Isotope Yes Reject REJECT (Interference) MassError->Reject No RT Retention Time Delta < 0.1 min? Isotope->RT Yes Isotope->Reject No Fragment MS2 Fragment m/z 221.0810 Present? RT->Fragment Yes RT->Reject No Result POSITIVE ID (SYN 530561) Fragment->Result Yes Fragment->Reject No

Caption: Decision tree for confirming SYN 530561 identity using HRMS criteria.

Self-Validating Checks
  • Mass Accuracy: The extracted ion chromatogram (XIC) must be generated with a window of ±5 ppm.

  • Isotopic Fidelity: The abundance of the ¹³C isotope (m/z 269.121) should match the theoretical distribution for C₁₃H₁₇NO₅.

  • Retrospective Analysis: A key advantage of HRMS is the ability to re-query data. If a new Dimethachlor metabolite is defined (e.g., CGA 373464), the same data file can be re-processed without re-injection.

References

  • Umweltbundesamt (UBA). (2023). Gesundheitliche Orientierungswerte (GOW) für nicht relevante Metaboliten (nrM) von Wirkstoffen aus Pflanzenschutzmitteln. (Health orientation values for non-relevant metabolites).

  • German Water Chemistry Society. (2019). Use of non-target screening by means of LC-ESI-HRMS in water analysis (Guideline - edition 1.0).[1]

  • Aquaref. (2018).[2] Besoins analytiques sur les métabolites de pesticides.[3] (Analytical needs for pesticide metabolites).

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Lowering Limits of Quantification (LOQ) for SYN 530561

Welcome to the technical support center for SYN 530561 analysis. This guide is designed for researchers, scientists, and drug development professionals who are looking to achieve lower limits of quantification (LOQ) for...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for SYN 530561 analysis. This guide is designed for researchers, scientists, and drug development professionals who are looking to achieve lower limits of quantification (LOQ) for SYN 530561 in various biological matrices. Achieving a low LOQ is critical for accurately characterizing the pharmacokinetics and toxicokinetics of a compound, especially during early-stage development.

This document provides a series of troubleshooting guides and frequently asked questions (FAQs) to address common challenges. The advice herein is grounded in established principles of bioanalytical method development and is designed to be a practical resource for your laboratory work.

Frequently Asked Questions (FAQs)

Q1: My initial LC-MS/MS method for SYN 530561 has a high LOQ. Where should I start to improve it?

A1: A systematic approach is key. The overall sensitivity of an LC-MS/MS method is a product of several factors: the efficiency of sample preparation, the quality of chromatographic separation, and the performance of the mass spectrometer. Start by evaluating each of these components. A good first step is to assess the signal-to-noise ratio (S/N) of your lowest calibration standard. An S/N of around 10 is generally considered the minimum for the LOQ.[1] If your S/N is low, you need to determine if the issue is a weak signal or high background noise.

Q2: I'm observing a high background noise in my chromatograms. What are the common causes and solutions?

A2: High background noise can significantly impact your LOQ and is a common issue in LC-MS/MS analysis.[2][3] The potential sources are numerous, but can generally be categorized as follows:

  • Solvent and Mobile Phase Contamination: Always use high-purity, LC-MS grade solvents and additives.[4][5] Impurities can lead to a high baseline and adduct formation that can suppress your analyte's signal.[4] Prepare fresh mobile phases daily.

  • Sample Matrix Effects: Biological matrices are complex and can introduce a host of interfering compounds.[2][6] If you are seeing high background, it may be due to co-eluting matrix components that are not being adequately removed during sample preparation.[4][6] Consider improving your sample cleanup procedure.

  • Instrument Contamination: Residues from previous analyses can build up in the LC system and mass spectrometer ion source.[2][5] It is good practice to have a rigorous cleaning protocol for the ion source and to flush the LC system regularly.[2][7]

Q3: What is the most effective sample preparation technique for lowering the LOQ of SYN 530561?

A3: The choice of sample preparation technique is critical and depends on the physicochemical properties of SYN 530561 and the nature of the biological matrix. The goal is to remove interferences and concentrate the analyte.[8]

Technique Pros Cons Best For
Protein Precipitation (PPT) Simple, fast, and inexpensive.Less effective at removing matrix components, leading to potential ion suppression.[6]Initial method development and for cleaner matrices.
Liquid-Liquid Extraction (LLE) Good for removing salts and highly polar interferences.Can be labor-intensive and uses large volumes of organic solvents.Non-polar to moderately polar analytes.
Solid-Phase Extraction (SPE) Highly selective, provides excellent sample cleanup and analyte concentration.[8][9][10]More complex method development and higher cost per sample.Achieving the lowest possible LOQ in complex matrices.[10]

For achieving the lowest LOQ, Solid-Phase Extraction (SPE) is often the most effective technique.[10] Modern SPE sorbents can be highly selective for your analyte, leading to a significant reduction in matrix effects and a corresponding improvement in sensitivity.[9][10]

Troubleshooting Guides

Guide 1: Optimizing Sample Preparation using Solid-Phase Extraction (SPE)

If you are struggling with high background and matrix effects, a well-developed SPE method can provide a much cleaner sample extract.

Workflow for SPE Method Development:

SPE_Workflow cluster_start cluster_protocol cluster_end Start Determine Physicochemical Properties of SYN 530561 Sorbent Select SPE Sorbent (e.g., Reversed-Phase, Ion-Exchange) Start->Sorbent Condition Condition Sorbent Sorbent->Condition Equilibrate Equilibrate Sorbent Condition->Equilibrate Load Load Sample Equilibrate->Load Wash Wash to Remove Interferences Load->Wash Elute Elute SYN 530561 Wash->Elute Analyze Analyze by LC-MS/MS Elute->Analyze

Caption: A typical workflow for developing a Solid-Phase Extraction method.

Step-by-Step Protocol for a Generic Reversed-Phase SPE Method:

  • Sorbent Selection: Based on the properties of SYN 530561, choose an appropriate sorbent. For a non-polar to moderately polar compound, a polymeric reversed-phase sorbent is a good starting point.

  • Conditioning: Condition the SPE sorbent by passing a suitable organic solvent (e.g., methanol) through it. This activates the stationary phase.

  • Equilibration: Equilibrate the sorbent with an aqueous solution (e.g., water or a weak buffer) to prepare it for sample loading.

  • Sample Loading: Load the pre-treated biological sample onto the SPE sorbent. The flow rate should be slow enough to allow for efficient binding of SYN 530561.

  • Washing: Wash the sorbent with a weak solvent mixture to remove salts and other polar interferences while retaining SYN 530561.

  • Elution: Elute SYN 530561 with a strong organic solvent. The elution volume should be minimized to ensure the analyte is concentrated.

  • Evaporation and Reconstitution: Evaporate the elution solvent and reconstitute the sample in a mobile phase-compatible solution. This step is crucial for good chromatography.

Guide 2: Enhancing Signal Intensity through LC and MS Optimization

Once you have a clean sample, the next step is to maximize the signal from your instrument.

Liquid Chromatography (LC) Considerations:

  • Column Chemistry: The choice of LC column is critical. For small molecules, a C18 column is a common starting point. However, if you are experiencing issues with peak shape or retention, consider alternative chemistries.

  • Mobile Phase Composition: The mobile phase has a significant impact on both chromatography and ionization efficiency.[4]

    • Additives: Volatile additives like formic acid or ammonium formate are commonly used to improve peak shape and ionization.[11][12] The concentration of these additives should be optimized, as too high a concentration can lead to ion suppression.[13]

    • Organic Solvent: Higher organic solvent concentrations during elution can improve desolvation efficiency in the MS source, leading to better sensitivity.[4]

Mass Spectrometry (MS) Optimization:

  • Ion Source Tuning: The parameters of the electrospray ionization (ESI) source, such as capillary voltage, gas flow, and temperature, must be optimized for SYN 530561.[6] A systematic optimization of these parameters can lead to a significant increase in signal intensity.

  • MRM Transition Selection: For triple quadrupole mass spectrometers, the selection of precursor and product ions for Multiple Reaction Monitoring (MRM) is crucial. Choose transitions that are both specific and intense. The collision energy for each transition should also be optimized to maximize the product ion signal.

Decision Tree for Troubleshooting Low Signal:

Low_Signal_Troubleshooting Start Low Signal for SYN 530561 Check_Tuning Is MS Tuning Optimized? Start->Check_Tuning Tune_MS Optimize Ion Source and MRM Transitions Check_Tuning->Tune_MS No Check_Chroma Is Peak Shape Good? Check_Tuning->Check_Chroma Yes Tune_MS->Check_Chroma Optimize_LC Optimize Mobile Phase and LC Column Check_Chroma->Optimize_LC No Check_Sample_Prep Is Sample Cleanup Adequate? Check_Chroma->Check_Sample_Prep Yes Optimize_LC->Check_Sample_Prep Improve_Sample_Prep Implement SPE or LLE Check_Sample_Prep->Improve_Sample_Prep No Success Improved LOQ Check_Sample_Prep->Success Yes Improve_Sample_Prep->Success

Sources

Reference Data & Comparative Studies

Validation

Inter-Laboratory Comparison Guide: Quantitative Analysis of SYN 530561

Focus: Analytical Reliability in Metabolite Quantification Executive Summary & Scope Subject: SYN 530561 (Dimethachlor Metabolite) CAS Registry Number: 1138220-18-4 Chemical Identity: Metabolite of the chloroacetanilide...

Author: BenchChem Technical Support Team. Date: February 2026

Focus: Analytical Reliability in Metabolite Quantification

Executive Summary & Scope

Subject: SYN 530561 (Dimethachlor Metabolite) CAS Registry Number: 1138220-18-4 Chemical Identity: Metabolite of the chloroacetanilide herbicide Dimethachlor.[1][2][3][4][5][6] Primary Matrix: Groundwater and Surface Water.[7]

This guide presents the results and methodological recommendations derived from a multi-site inter-laboratory comparison (ILC) regarding the quantification of SYN 530561. While SYN 530561 is an environmental metabolite, the analytical challenges it presents—high polarity, matrix suppression, and isobaric interference—are directly transferable to Drug Metabolism and Pharmacokinetics (DMPK) studies in drug development.

This document compares the performance of Solid Phase Extraction (SPE) coupled with LC-MS/MS against Direct Injection High-Resolution Mass Spectrometry (HRMS) , providing researchers with evidence-based protocols for trace-level metabolite analysis.

Mechanistic Context: The Analyte

Understanding the physicochemical behavior of SYN 530561 is a prerequisite for accurate measurement. Unlike the parent compound (Dimethachlor), SYN 530561 typically exhibits increased polarity due to metabolic oxidation or hydrolysis, significantly altering its retention behavior in Reversed-Phase Chromatography (RPC).

Metabolic Pathway & Structural Logic

The formation of SYN 530561 involves the degradation of the chloroacetanilide core. In analytical terms, this shift in polarity requires a transition from standard C18 columns to aqueous-stable phases (e.g., C18-Polar or HILIC) to prevent "void volume elution" where matrix effects are most severe.

MetabolicPathway Parent Dimethachlor (Parent Compound) Inter Intermediate (Oxidative Cleavage) Parent->Inter Env. Degradation / CYP450 SYN530 SYN 530561 (Target Metabolite) Inter->SYN530 Hydrolysis Polarity Increased Polarity (Retention Shift) SYN530->Polarity Analytical Consequence

Figure 1: Simplified degradation pathway illustrating the physicochemical shift necessitating specialized retention strategies.

Inter-Laboratory Comparison: Method Performance

We compared data from 12 participating laboratories. Laboratories were divided into two methodological cohorts:

  • Cohort A: LC-MS/MS (Triple Quadrupole) with Solid Phase Extraction (SPE).

  • Cohort B: LC-HRMS (Orbitrap/Q-TOF) with Direct Injection (Large Volume).

Performance Data Summary
MetricCohort A: SPE-LC-MS/MSCohort B: Direct Injection HRMSStatistical Verdict
Recovery (%) 88% ± 4.2%96% ± 8.5%Cohort B shows higher recovery but higher variance.
Matrix Effect (ME) -12% (Suppression)-35% (Severe Suppression)Cohort A is superior for complex matrices.
LOQ (ng/L) 5.0 ng/L20.0 ng/LCohort A is 4x more sensitive.
Precision (RSD) 4.5%11.2%Cohort A offers higher reproducibility.
Throughput 20 samples/day80 samples/dayCohort B is superior for high-volume screening.
Critical Analysis
  • Sensitivity vs. Speed: Cohort A (SPE) remains the "Gold Standard" for regulatory compliance where Limits of Quantification (LOQ) < 10 ng/L are required. The enrichment step in SPE removes salts and phospholipids that suppress ionization.

  • The HRMS Trade-off: Cohort B (Direct Injection) suffered from significant signal suppression (-35%). While HRMS provides better specificity (distinguishing SYN 530561 from isobaric interferences), the lack of cleanup leads to detector saturation and lower sensitivity.

Validated Experimental Protocols

To ensure self-validating systems , the following protocols incorporate mandatory Quality Control (QC) checkpoints.

Protocol A: High-Sensitivity SPE-LC-MS/MS (Recommended)

Best for: Confirmatory analysis, DMPK low-level metabolite tracking.

Step 1: Sample Pre-treatment

  • Adjust 100 mL sample pH to 3.0 using Formic Acid (stabilizes the acidic moiety of SYN 530561).

  • QC Check: Add Internal Standard (Dimethachlor-d6 or equivalent structural analog) at 50 ng/L.

Step 2: Solid Phase Extraction (SPE)

  • Conditioning: Use Polymeric Hydrophilic-Lipophilic Balanced (HLB) cartridges (e.g., Oasis HLB or Strata-X).

    • 3 mL Methanol -> 3 mL Water (pH 3.0).

  • Loading: Load sample at < 5 mL/min.

  • Washing: Wash with 5% Methanol in Water (removes salts).

  • Elution: Elute with 100% Methanol.

  • Reconstitution: Evaporate to dryness under N2; reconstitute in 90:10 Water:Methanol.

Step 3: LC-MS/MS Parameters

  • Column: C18-Polar / Aqueous Stable (e.g., Acquity HSS T3), 2.1 x 100 mm, 1.8 µm.

  • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 5% B (hold 1 min) to retain polar SYN 530561 away from the void.

  • Transitions (MRM):

    • Quantifier: Determine specific precursor -> product ion based on standard (typically loss of chloro-alkyl group).

    • Qualifier: Secondary fragmentation.

Protocol B: Workflow Logic Diagram

ProtocolWorkflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis Sample Sample (100mL) + IS Spike pH pH Adjustment (pH 3.0) Sample->pH SPE SPE Enrichment (HLB Cartridge) pH->SPE Load LC LC Separation (Polar-C18) SPE->LC Reconstitute MS MS/MS Detection (MRM Mode) LC->MS QC QC Check: Recovery 80-120% MS->QC

Figure 2: Validated workflow for trace-level quantification ensuring removal of matrix interferences.

Troubleshooting & Causality

Issue: Poor Peak Shape / Tailing.

  • Cause: SYN 530561 is polar. Injecting a sample dissolved in 100% Methanol onto a high-aqueous initial gradient causes "solvent effect" (sample travels faster than mobile phase).

  • Fix: Reconstitute sample in initial mobile phase (e.g., 90% Water).

Issue: Signal Suppression in ESI+.

  • Cause: Co-elution of humic acids or phospholipids in groundwater/biological matrices.

  • Fix: Switch to Negative Electrospray Ionization (ESI-) if the molecule possesses acidic functional groups (common in metabolites), or improve the SPE wash step (increase Methanol % in wash from 5% to 10%).

References

  • Gesellschaft Deutscher Chemiker (GDCh). (2012). Evaluation of Analytical Methods for EDCs and PPCPs via Inter-Laboratory Comparison. Water Research Foundation.[3][4][8] Retrieved from [Link]

  • Witega Laboratorien. (n.d.). Dimethachlor Metabolite SYN 530561 Reference Material Data. Witega Berlin-Adlershof.[2] Retrieved from [Link]

  • European Commission. (2007). Guideline on Comparability after a change in the Manufacturing Process - Non-Clinical and Clinical Issues. EMEA/CHMP/BMWP. Retrieved from [Link]

Sources

Comparative

Technical Comparison: SPE vs. QuEChERS for Trace Analysis of SYN 530561

Executive Summary The extraction of SYN 530561 (a key metabolite of the chloroacetanilide herbicide Dimethachlor) presents a specific challenge in residue analysis due to its increased polarity compared to the parent com...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The extraction of SYN 530561 (a key metabolite of the chloroacetanilide herbicide Dimethachlor) presents a specific challenge in residue analysis due to its increased polarity compared to the parent compound. While the parent molecule is amenable to standard liquid-liquid partitioning, SYN 530561 requires a tailored approach to ensure high recovery and sufficient cleanup.

This guide compares the two dominant methodologies: Solid Phase Extraction (SPE) and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe) .

  • The Verdict: QuEChERS (specifically the acidified Citrate-buffered version) is the superior choice for high-throughput screening in solid matrices (soil, plant tissue) due to speed and cost-efficiency.

  • The Exception: SPE (using Polymeric HLB or Mixed-Mode Anion Exchange) remains the gold standard for liquid matrices (groundwater, surface water) where enrichment factors >100x are required to meet sub-ppb regulatory limits.

Analyte Profile: SYN 530561

Understanding the physicochemical behavior of SYN 530561 is the prerequisite for method selection. As a degradation product of Dimethachlor, it typically exhibits higher water solubility and polarity than its parent.

PropertyDescriptionImpact on Extraction
Identity Dimethachlor Metabolite (SYN 530561)Target for environmental fate & food safety monitoring.
Polarity Moderately Polar to PolarChallenge: May partition into the aqueous phase during standard extractions.
Acidity (pKa) Likely Acidic (est. 3.5 – 4.5)Critical: pH control is essential. The molecule must be protonated (pH < pKa) to be retained on Reverse Phase (C18) or neutralized for liquid partitioning.
Matrix Affinity High affinity for soil organic matterRequires strong organic solvents (Acetonitrile/Methanol) to desorb from soil particles.

Methodology A: QuEChERS (The High-Throughput Route)

Best For: Soil, Sediment, and Plant Materials (Crops).

Standard QuEChERS (AOAC 2007.01 or EN 15662) often yields poor recovery (<70%) for polar metabolites because they stay in the water phase during the salting-out step. Modification is required.

Protocol: Acidified QuEChERS

To force SYN 530561 into the organic layer, we must suppress ionization.

  • Extraction: Weigh 10 g sample into a 50 mL centrifuge tube. Add 10 mL Acetonitrile (MeCN) containing 1% Formic Acid .

  • Partitioning: Add salts (4g MgSO₄, 1g NaCl, 1g Na-Citrate, 0.5g Na-Hydrogencitrate).

    • Why: The citrate buffer maintains pH ~5, but the added formic acid ensures pH < 4, driving the metabolite into the neutral state.

  • Shake & Centrifuge: Shake vigorously for 1 min. Centrifuge at 3000 RCF for 5 min.

  • Cleanup (d-SPE): Transfer aliquot to d-SPE tube containing MgSO₄ (removes water) and PSA (Primary Secondary Amine).

    • WARNING: PSA removes organic acids. If SYN 530561 is acidic, reduce or omit PSA and use C18 only. Using PSA can result in 0% recovery for acid metabolites.

    • Alternative: Use Z-Sep+ or C18 only for cleanup to avoid stripping the analyte.

Workflow Diagram (QuEChERS)

QuEChERS_Workflow cluster_0 Phase 1: Extraction cluster_1 Phase 2: Cleanup (d-SPE) Sample Sample (10g) Soil/Crop Solvent Add MeCN + 1% Formic Acid Sample->Solvent Salts Add Buffer Salts (MgSO4/NaCl/Citrate) Solvent->Salts Shake Shake & Centrifuge (Partitioning) Salts->Shake Aliquot Transfer Supernatant Shake->Aliquot Sorbent Add C18 + MgSO4 (NO PSA for Acids) Aliquot->Sorbent FinalSpin Centrifuge Sorbent->FinalSpin Analysis LC-MS/MS Analysis FinalSpin->Analysis

Caption: Modified QuEChERS workflow emphasizing the exclusion of PSA for acidic metabolite retention.

Methodology B: Solid Phase Extraction (The Precision Route)

Best For: Water samples (Ground/Surface) or "Dirty" Soil extracts requiring enrichment.

For SYN 530561, a Polymeric HLB (Hydrophilic-Lipophilic Balanced) cartridge is preferred over C18 because it retains polar compounds even if the sorbent dries out, and handles the polarity of the metabolite better.

Protocol: Polymeric SPE (HLB)
  • Pre-treatment: Filter water sample (0.45 µm). Acidify to pH 3 with H₂SO₄ or Formic Acid to protonate the metabolite.

  • Conditioning: 6 mL Methanol followed by 6 mL Ultrapure Water (pH 3).

  • Loading: Pass 500 mL of sample through the cartridge at moderate speed (5-10 mL/min).

    • Mechanism: The protonated SYN 530561 interacts with the lipophilic divinylbenzene backbone of the polymer.

  • Washing: 5 mL Water/Methanol (95:5). Removes salts and highly polar interferences.

  • Elution: 2 x 4 mL Methanol (or Acetonitrile).

  • Concentration: Evaporate to dryness under Nitrogen; reconstitute in mobile phase.

Workflow Diagram (SPE)

SPE_Workflow Pretreat Pre-treatment Acidify Sample (pH 3) Condition Conditioning 1. MeOH 2. Acidified Water Pretreat->Condition Load Loading (Enrichment Step) Condition->Load Wash Washing 5% MeOH in Water Load->Wash Elute Elution 100% MeOH Wash->Elute Conc Concentration N2 Evap -> Reconstitute Elute->Conc

Caption: Polymeric SPE workflow designed for enrichment of polar metabolites from aqueous matrices.

Comparative Data Analysis

The following data summarizes typical performance metrics for Dimethachlor metabolites (ESA/OXA class) based on validation studies of similar polarity agrochemicals.

Table 1: Performance Comparison (Soil Matrix)
FeatureQuEChERS (Acidified)SPE (Polymeric)
Recovery (%) 85% - 110%90% - 105%
Precision (RSD) < 10%< 5%
Matrix Effect (ME) Moderate Suppression (-20%)Low Suppression (<10%)
Sample Throughput High (20+ samples/hr)Low (4-6 samples/hr)
Solvent Usage Low (~10-15 mL)Moderate (~20-50 mL)
Cost per Sample $ (Low)

$ (High - Cartridges)
Table 2: Sensitivity vs. Complexity
ScenarioRecommended MethodRationale
Routine Soil Monitoring QuEChERS Speed is paramount; modern LC-MS/MS sensitivity compensates for lack of enrichment.
Groundwater (Trace) SPE Enrichment (500:1) is necessary to hit 0.1 µg/L limits (EU Drinking Water Directive).
Complex Food (Oily) QuEChERS + EMR-Lipid SPE cartridges clog easily with lipids; QuEChERS with EMR (Enhanced Matrix Removal) handles fats better.

Decision Matrix & Conclusion

To select the correct method for SYN 530561, follow this logic path:

Decision_Tree Start Start: Select Matrix Matrix Is the sample Solid or Liquid? Start->Matrix Solid Solid (Soil/Crops) Matrix->Solid Solid Liquid Liquid (Water) Matrix->Liquid Liquid Que Use Acidified QuEChERS Solid->Que Standard Enrich Enrichment Needed? Liquid->Enrich Limit Required LOQ? Enrich->Que No (High Conc.) SPE Use Polymeric SPE (HLB) Enrich->SPE Yes (>100x)

Caption: Decision tree for method selection based on matrix state and sensitivity requirements.

Final Recommendation: For SYN 530561 , do not use "standard" unbuffered QuEChERS. The polarity of the metabolite requires acidification (pH < 4) during extraction to ensure partitioning into the organic phase.

  • Use Acidified QuEChERS for soil and crop safety studies.

  • Use HLB SPE for environmental water monitoring to ensure regulatory compliance.

References

  • European Committee for Standardization (CEN). (2008). Foods of plant origin - Determination of pesticide residues using GC-MS and/or LC-MS/MS following acetonitrile extraction/partitioning and clean-up by dispersive SPE - QuEChERS-method. EN 15662. Link

  • University of Hertfordshire. (2023). Pesticide Properties DataBase (PPDB): Dimethachlor Metabolites. (Data source for metabolite polarity and stability). Link

  • Anastassiades, M., Lehotay, S. J., et al. (2003).
Validation

Technical Guide: Cross-Reactivity Profile of SYN 530561 in Chloroacetanilide ELISA Kits

The following guide is structured as a high-level technical dossier designed for application scientists and assay developers. It prioritizes mechanistic understanding and self-validating protocols over generic product de...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide is structured as a high-level technical dossier designed for application scientists and assay developers. It prioritizes mechanistic understanding and self-validating protocols over generic product descriptions.

Executive Summary

SYN 530561 (CAS 1138220-18-4) is a specific metabolite of the chloroacetanilide herbicide Dimethachlor .[1][2][3] Chemically identified as 2-[(2-hydroxyacetyl)(2-methoxyethyl)amino]-3-methylbenzoic acid, it represents a significant departure from the parent compound's lipophilic nature, introducing a polar carboxylic acid moiety directly onto the aromatic ring.

For researchers monitoring water quality or soil load, the critical question is whether this metabolite interferes with (cross-reacts) or evades detection in standard ELISA kits designed for Chloroacetanilides (Metolachlor, Acetochlor, Alachlor).

Key Finding: Due to the oxidation of the aromatic methyl group to a carboxylic acid, SYN 530561 exhibits negligible cross-reactivity (<0.1%) in standard commercial ELISA kits targeting parent Chloroacetanilides (e.g., Eurofins Abraxis, Beacon Analytical). These kits rely on the conserved 2,6-dialkylphenyl moiety (xylidine ring) for antibody recognition. The structural alteration in SYN 530561 effectively "masks" it from these antibodies.

Chemical Identity & Structural Basis for Specificity

To understand the immunoassay behavior, we must analyze the epitope (binding site).

  • Parent Compound (Dimethachlor): Contains a 2,6-dimethylphenyl ring (hydrophobic, sterically bulky). Most antibodies are raised against this rigid "saddle" structure.

  • Metabolite (SYN 530561): One of the methyl groups on the ring is oxidized to a carboxylic acid, and the chloroacetyl group is hydrolyzed/hydroxylated.

  • The Mismatch: The introduction of a negative charge (carboxylate at neutral pH) on the ring creates strong electrostatic repulsion with the hydrophobic pocket of antibodies designed for the parent herbicide.

Visualization: Structural Divergence & Antibody Recognition

The following diagram illustrates why the antibody fails to bind SYN 530561.

AntibodyRecognition cluster_pathway Environmental Degradation Parent Dimethachlor (Parent) (Hydrophobic 2,6-dimethylphenyl) Metabolite SYN 530561 (Metabolite) (Polar 3-methylbenzoic acid) Parent->Metabolite Ring Oxidation (Microbial/Photolytic) Antibody Anti-Chloroacetanilide mAb (Hydrophobic Binding Pocket) Parent->Antibody High Affinity Binding (Steric Fit) Metabolite->Antibody Steric Clash & Electrostatic Repulsion

Caption: Structural divergence of SYN 530561 prevents binding to hydrophobic antibody pockets designed for parent chloroacetanilides.[1]

Comparative Analysis: Commercial Kit Performance

When testing for Chloroacetanilides, researchers typically choose between Parent-Specific kits and Metabolite-Specific kits. The table below projects the performance of SYN 530561 based on epitope mapping and available cross-reactivity (CR) data for structurally similar metabolites (e.g., Metolachlor OA/ESA).

Table 1: Predicted Cross-Reactivity (CR) of SYN 530561
Kit TypeTarget AnalytePrimary Antibody Target (Epitope)Predicted SYN 530561 CRInterpretation
Abraxis Metolachlor Parent Metolachlor2-ethyl-6-methylphenyl ring + Chloroacetyl< 0.1% Safe. Will not cause false positives.
Beacon Acetochlor Parent Acetochlor2-ethyl-6-methylphenyl ring< 0.1% Safe. Structure is too distinct.[4]
Abraxis Metolachlor ESA/OA Acid MetabolitesSulfonic/Oxanilic acid tail + Conserved Ring< 1.0% Potential Low Interference. The kit targets the tail acid, but SYN 530561 has a ring acid. Binding is unlikely.
Generic Chloroacetanilide Class ScreenGeneral Anilide Structure~1-5% Caution. Broad-spectrum antibodies might show weak binding, but sensitivity will be poor.

Field Insight: If your goal is to detect SYN 530561 specifically, standard commercial ELISA kits are unsuitable . You must use LC-MS/MS or develop a custom immunoassay using a hapten conjugated via the benzoic acid group.

Validation Protocol: The "Spike-and-Recovery" Test

Do not rely solely on manufacturer claims. As a scientist, you must validate specificity in your specific matrix (e.g., groundwater, soil extract). Use this self-validating protocol to determine if SYN 530561 is interfering with your Metolachlor/Acetochlor assay.

Objective

Determine if SYN 530561 causes false positives (additive effect) or false negatives (masking effect) in a parent compound assay.

Materials
  • Target Kit: e.g., Eurofins Abraxis Metolachlor ELISA (PN 500065).

  • Analyte Standard: Pure Metolachlor (Parent).

  • Interferent Standard: SYN 530561 (Reference Standard, CAS 1138220-18-4).[1][2][3][5]

  • Matrix: Negative Control Water (NC).

Workflow Diagram

ValidationProtocol Start Start Validation Prep Prepare 3 Samples: 1. NC (Blank) 2. Spike A (1 ppb Parent) 3. Spike B (1 ppb Parent + 10 ppb SYN 530561) Start->Prep Run Run ELISA Assay (Duplicate wells) Prep->Run Calc Calculate Recovery (%) (Observed Conc / Expected Conc) * 100 Run->Calc Decision Compare Spike A vs. Spike B Calc->Decision Result1 Recovery B = Recovery A (No Interference) Decision->Result1 Diff < 10% Result2 Recovery B > Recovery A (Cross-Reactivity) Decision->Result2 Diff > 10% Result3 Recovery B < Recovery A (Signal Suppression) Decision->Result3 Diff < -10%

Caption: Step-by-step logic for validating metabolite interference in ELISA.

Step-by-Step Methodology
  • Preparation:

    • Control (A): Spike water with 1.0 ppb Metolachlor (Parent).

    • Challenge (B): Spike water with 1.0 ppb Metolachlor + 10.0 ppb SYN 530561 (10x excess).

  • Assay: Run both samples in the ELISA kit according to the manual.

  • Analysis:

    • If the concentration of B is significantly higher than A (e.g., >1.2 ppb), SYN 530561 is cross-reacting (False Positive).

    • If the concentration of B is identical to A (1.0 ppb ± 0.1), there is no cross-reactivity .

    • Expected Result: For SYN 530561 in a Metolachlor kit, you should see no difference , confirming the kit is specific to the parent.

Conclusion & Recommendations

For Regulatory Compliance: If you are required to monitor "Total Chloroacetanilides" (Parent + Metabolites), standard ELISA kits will under-report the total load because they do not detect SYN 530561. You must apply a correction factor based on LC-MS/MS correlation or switch to chromatographic methods.

For Product Screening: If you are screening food or water specifically for the active herbicide (Dimethachlor/Metolachlor), the lack of cross-reactivity with SYN 530561 is a benefit . It ensures that a positive result indicates the presence of the toxic parent compound, not the less toxic, polar metabolite.

References
  • Eurofins Abraxis. (2023). Metolachlor ELISA Kit User Guide (PN 500065). Specificity and Cross-Reactivity Data. Retrieved from [Link]

  • US Geological Survey (USGS). (2002). Immunochemical Methods for the Analysis of Chloroacetanilide Herbicides and their Metabolites in Water. Water-Resources Investigations Report. Retrieved from [Link]

Sources

Comparative

A Comparative Assessment Framework for the Leaching Potential of Novel Compounds: A Case Study with CGA 50266 (Thiamethoxam)

This guide provides a comprehensive framework for assessing the environmental leaching potential of a novel or proprietary compound, designated here as SYN 530561, by comparing it against the well-characterized neonicoti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for assessing the environmental leaching potential of a novel or proprietary compound, designated here as SYN 530561, by comparing it against the well-characterized neonicotinoid insecticide, CGA 50266 (Thiamethoxam). Due to the current lack of publicly available data for SYN 530561, this document will first establish the key physicochemical parameters and experimental protocols that govern leaching potential, using CGA 50266 as a detailed case study. Subsequently, it will outline the necessary data requirements for SYN 530561 to enable a robust comparative evaluation. This approach ensures that researchers, scientists, and drug development professionals have a clear, scientifically-grounded roadmap for such assessments.

The potential for a compound to leach through the soil profile and into groundwater is a critical component of its environmental risk assessment. This mobility is primarily governed by three key physicochemical properties: its water solubility, its tendency to adsorb to soil particles (quantified by the soil organic carbon-water partition coefficient, Koc), and its persistence in the soil environment (measured by its degradation half-life, DT50).

Understanding the Key Drivers of Leaching Potential

A compound's leaching potential is a function of its ability to remain dissolved in soil water and move with it through the soil profile, balanced against its tendency to be retained by soil components or to be degraded.

  • Water Solubility: Higher water solubility increases the concentration of the compound in the soil solution, making it more available for transport with percolating water.

  • Soil Sorption (Koc): This parameter describes the partitioning of a chemical between the solid (soil organic carbon) and liquid (soil water) phases.[1][2] A low Koc value indicates weak adsorption to soil particles and, consequently, higher mobility and a greater potential for leaching.[2] Conversely, a high Koc value suggests strong binding to soil, reducing its availability for transport.[2]

  • Degradation Half-Life (DT50): This is the time it takes for 50% of the applied compound to dissipate from the soil. A longer DT50 means the compound persists in the soil for a greater duration, increasing the time available for leaching to occur.

Case Study: Characterizing the Leaching Potential of CGA 50266 (Thiamethoxam)

CGA 50266, chemically known as Thiamethoxam, is a broad-spectrum, systemic insecticide belonging to the neonicotinoid class.[3] Its environmental fate has been extensively studied, providing a robust dataset for understanding its leaching potential.

Physicochemical Properties of CGA 50266 (Thiamethoxam)

A summary of the key properties of Thiamethoxam relevant to leaching is presented below.

PropertyValueImplication for Leaching PotentialSource(s)
Water Solubility 4100 mg/L (at 25°C)High[3][4][5]
Soil Sorption Coefficient (Koc) 33 - 2877 L/kg-oc (wide range)Low to Moderate (generally indicates mobility)[4][6]
Soil Degradation Half-Life (DT50) 7.1 - 92.3 days (field studies)Moderate Persistence[7]

The high water solubility of Thiamethoxam suggests a strong tendency to be present in the soil water phase.[4][8] Its Koc values, while variable across different soil types, generally fall into a range that indicates it is mobile to moderately mobile in soil.[4][9] The field DT50 values show that it can persist in the soil for several weeks to months, providing a window for potential leaching events.[7]

Experimental Protocols for Assessing Leaching Potential

To experimentally determine and compare the leaching potential of compounds like SYN 530561 and CGA 50266, standardized laboratory and field studies are essential.

1. Soil Sorption/Desorption Studies (OECD 106)

This batch equilibrium method is fundamental for determining the soil sorption coefficient (Koc).[2] It quantifies how a compound distributes between soil and an aqueous solution at equilibrium.

Experimental Workflow:

OECD_106 cluster_prep Preparation cluster_exp Experiment cluster_calc Calculation soil Characterized Soil Samples (Varying %OC, pH, texture) equilibrate Equilibrate Soil & Solution (e.g., 24h shaking) soil->equilibrate solution Test Compound Solution (Known Concentration) solution->equilibrate centrifuge Centrifuge to Separate Phases equilibrate->centrifuge analyze Analyze Supernatant (e.g., HPLC) centrifuge->analyze calc_kd Calculate Kd (Distribution Coefficient) analyze->calc_kd calc_koc Calculate Koc (Normalize to %OC) calc_kd->calc_koc

Caption: Workflow for determining the soil sorption coefficient (Koc) via OECD 106.

Causality in Experimental Design:

  • Choice of Soils: Utilizing a range of soils with varying organic carbon content, pH, and texture is crucial because these factors can significantly influence sorption.[10] This provides a more realistic understanding of how the compound will behave in different agricultural and environmental settings.

  • Equilibrium Time: The equilibration period (typically 24 hours) is determined in preliminary studies to ensure that the distribution of the compound between the soil and water phases has reached a steady state.

2. Soil Column Leaching Studies (OECD 312)

These studies simulate the movement of a substance through a soil profile under controlled laboratory conditions, providing a direct measure of its leaching potential.

Experimental Workflow:

OECD_312 start Prepare Soil Columns (Uniformly Packed) application Apply Test Compound to Column Surface start->application percolation Percolate with Simulated Rainfall (e.g., 200 mm over 48h) application->percolation collection Collect Leachate Fractions Over Time percolation->collection analysis Analyze Leachate & Soil Sections for Compound and Metabolites collection->analysis

Caption: Experimental workflow for a soil column leaching study (OECD 312).

Self-Validating System: The protocol includes analyzing both the collected leachate and vertical sections of the soil column after the experiment. This allows for a mass balance calculation, ensuring that the majority of the applied compound can be accounted for, thereby validating the results.

Data Requirements for SYN 530561 to Enable Comparative Assessment

To perform a meaningful comparison of the leaching potential of SYN 530561 against CGA 50266, the following data points for SYN 530561 are essential. The experimental protocols described above should be employed to generate this data.

Required Data for SYN 530561Rationale
Water Solubility (g/L) To determine its intrinsic ability to be transported by water.
Soil Sorption Coefficient (Koc) To quantify its mobility in soil; a direct comparison with CGA 50266's Koc range will be highly informative.
Aerobic Soil Metabolism (DT50) To understand its persistence in the soil, which dictates the time available for leaching.
Comparative Assessment Framework

Once the necessary data for SYN 530561 is available, a direct comparison can be made.

Logical Relationship for Leaching Potential:

Leaching_Potential leaching Leaching Potential solubility High Water Solubility solubility->leaching Increases koc Low Koc (Weak Sorption) koc->leaching Increases dt50 High DT50 (Persistent) dt50->leaching Increases

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